5-(chloromethyl)-1-phenyl-1H-pyrazole

Core Science & Biosynthesis

An In-depth Technical Guide to 5-(chloromethyl)-1-phenyl-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrazole scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its versatile biological activities and tunable electronic properties. This guide provides a comprehensive technical overview of a specific, yet synthetically significant derivative: 5-(chloromethyl)-1-phenyl-1H-pyrazole. While this compound is not extensively cataloged with a dedicated CAS number in major chemical databases, its role as a reactive intermediate in the synthesis of more complex molecules is of considerable interest to researchers in drug discovery and organic synthesis. This document will delve into its chemical identity, plausible synthetic routes, reactivity profile, and potential applications, offering a foundational understanding for its utilization in the laboratory.

Chemical Identity and Core Identifiers

Precise identification is paramount in chemical research. For 5-(chloromethyl)-1-phenyl-1H-pyrazole, while a specific CAS number is not readily found in common databases, its molecular structure allows for the determination of other key identifiers. The absence of a dedicated CAS number may suggest that this compound is primarily synthesized and used as a transient intermediate, rather than being isolated and stored as a stable commercial product.

Identifier	Value	Source/Method
IUPAC Name	5-(chloromethyl)-1-phenyl-1H-pyrazole	Nomenclature Rules
Molecular Formula	C₁₀H₉ClN₂	Elemental Composition
Molecular Weight	192.65 g/mol	Calculation
Canonical SMILES	C1=CC=C(C=C1)N2C=CC=C2CCl	Structure-based
InChI Key	(Predicted)	Structure-based
CAS Number	Not Assigned/Found	Database Search

Note: The absence of a registered CAS number underscores the importance of rigorous analytical characterization (NMR, MS, etc.) upon synthesis to confirm the identity of this compound.

Synthetic Pathways: From Precursors to the Target Molecule

The synthesis of 5-(chloromethyl)-1-phenyl-1H-pyrazole can be approached through several strategic routes, primarily involving the construction of the pyrazole ring followed by functionalization, or the modification of a pre-existing pyrazole scaffold.

Pathway 1: Cyclocondensation followed by Functional Group Interconversion

A robust and widely adopted method for pyrazole synthesis involves the cyclocondensation of a 1,3-dicarbonyl compound or its equivalent with a hydrazine. For the target molecule, a plausible route begins with the synthesis of (1-phenyl-1H-pyrazol-5-yl)methanol, which is then converted to the desired chloromethyl derivative.

The initial pyrazole alcohol can be synthesized via the reaction of phenylhydrazine with a suitable four-carbon building block containing a terminal alkyne and a protected hydroxyl group.

Caption: Synthesis of the pyrazole methanol precursor.

Experimental Protocol: Synthesis of (1-phenyl-1H-pyrazol-5-yl)methanol (Illustrative)

• Reaction Setup: To a solution of 4-hydroxy-1-butyne (1.0 eq) in a suitable solvent such as ethanol or toluene, add phenylhydrazine (1.0 eq).

• Condensation & Cyclization: The mixture is heated to reflux for several hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The initial condensation forms a hydrazone intermediate, which subsequently undergoes intramolecular cyclization to form the pyrazole ring.

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield (1-phenyl-1H-pyrazol-5-yl)methanol.

The conversion of the primary alcohol to the corresponding chloride is a standard organic transformation. Thionyl chloride (SOCl₂) is a common and effective reagent for this purpose.

Caption: Conversion of the alcohol to the target chloromethyl compound.

Experimental Protocol: Synthesis of 5-(chloromethyl)-1-phenyl-1H-pyrazole

• Reaction Setup: In a fume hood, dissolve (1-phenyl-1H-pyrazol-5-yl)methanol (1.0 eq) in an anhydrous solvent like dichloromethane (DCM). The reaction vessel should be equipped with a magnetic stirrer and maintained under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: Cool the solution in an ice bath (0 °C). Slowly add thionyl chloride (1.1-1.5 eq) dropwise. The addition is exothermic and may produce HCl gas.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up and Purification: Carefully quench the reaction by pouring it into ice-cold saturated sodium bicarbonate solution. Extract the product with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated to yield the crude 5-(chloromethyl)-1-phenyl-1H-pyrazole. Further purification can be achieved by column chromatography if necessary.

Reactivity and Synthetic Utility

The primary utility of 5-(chloromethyl)-1-phenyl-1H-pyrazole lies in its reactivity as an alkylating agent. The chloromethyl group is a good leaving group, making the benzylic-like carbon susceptible to nucleophilic attack. This allows for the introduction of the 1-phenyl-1H-pyrazol-5-ylmethyl moiety into a wide range of molecules.

Caption: General reactivity of 5-(chloromethyl)-1-phenyl-1H-pyrazole.

This reactivity is particularly valuable in the synthesis of pharmaceutical intermediates and other complex organic molecules. For example, it can be used to link the pyrazole core to other heterocyclic systems, a common strategy in the design of bioactive compounds. The synthesis of 3-(4-((1H-benzo[d]imidazol-2-ylthio)methyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-ones likely utilizes a chloromethylated pyrazole intermediate in a similar fashion.

Potential Applications in Drug Discovery and Materials Science

The pyrazole nucleus is a well-established pharmacophore found in numerous FDA-approved drugs. Derivatives of 1-phenyl-pyrazole have shown a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2][3]

• Drug Discovery: 5-(chloromethyl)-1-phenyl-1H-pyrazole serves as a key building block for creating libraries of novel pyrazole-containing compounds. By reacting it with various nucleophiles (amines, thiols, phenols, etc.), researchers can rapidly generate a diverse set of molecules for biological screening. The resulting compounds can be evaluated as potential inhibitors of enzymes such as kinases, or as ligands for various receptors.

• Materials Science: The pyrazole ring system can also be incorporated into organic materials. The reactivity of the chloromethyl group allows for the grafting of this moiety onto polymer backbones or surfaces, potentially imparting specific electronic or metal-coordinating properties to the material.

Safety and Handling

As a reactive alkylating agent, 5-(chloromethyl)-1-phenyl-1H-pyrazole should be handled with appropriate safety precautions.

• Toxicity: While specific toxicity data for this compound is not available, alkylating agents are often irritants and can be harmful if inhaled, ingested, or absorbed through the skin.

• Handling: Always handle this compound in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Storage: Store in a cool, dry place away from moisture and incompatible materials such as strong bases and nucleophiles. An inert atmosphere is recommended for long-term storage to prevent degradation.

Conclusion

5-(chloromethyl)-1-phenyl-1H-pyrazole represents a valuable, albeit not widely cataloged, synthetic intermediate. Its preparation via the chlorination of the corresponding pyrazole methanol is a feasible and straightforward process. The true strength of this compound lies in its ability to act as an electrophile, enabling the facile introduction of the 1-phenyl-pyrazol-5-ylmethyl group into a variety of molecular scaffolds. For researchers in drug discovery and synthetic chemistry, understanding the synthesis and reactivity of this and similar intermediates is crucial for the development of novel and potentially therapeutic agents. As with any reactive and uncharacterized compound, careful handling and thorough analytical confirmation are essential for its successful and safe application in research.

References

• Saeed, A.; Arshad, I.; Flörke, U. One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. Crystals2012 , 2, 1248-1252. [Link]

• Deng, X.; Mani, N. S. Three-component Reaction for Pyrazole Synthesis. Org. Synth.2006 , 83, 51. [Link]

• Ghasemzadeh, M. A.; Abdollahi-Sisi, N.; Forotan, R. 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl)-4-phenyl-1,3-diazabicyclo[3.1.0]hex-3-ene: Synthesis, Characterization and Photochromic Properties. Molbank2013 , 2013, M798. [Link]

• PubChem. 5-Chloro-3-methyl-1-phenyl-1H-pyrazole. [Link]

• Srikrishna, D.; Dubey, P. K. Synthesis of novel substituted 3-(4-((1H-benzo[d]imidazol-2-ylthio)methyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-ones: various approaches. Res. Chem. Intermed.2018 , 44, 6345–6362. [Link]

• Hu, L.; Li, X.; Chen, Z.; Liu, X.; Liu, Z. Synthesis of 5-chloro-3-methyl-1 phenyl-1H pyrazole-4-carboxylic acd heterocyclic-2-ylamide. Phosphorus, Sulfur, Silicon Relat. Elem.2007 , 182, 269-274. [Link]

• de la Torre, A. F.; et al. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. Molecules2020 , 25, 223. [Link]

• Saeed, A.; Arshad, I.; Flörke, U. One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. Crystals2012 , 2, 1248-1252. [Link]

• IJCRT. A SHORT REVIEW ON SYNTHESIS OF PYRAZOLE DERIVATIVES & THEIR PROPERTIES. IJCRT2022 , 10, d383-d393. [Link]

• Letters in Applied NanoBioScience. Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. Lett. Appl. NanoBioSci.2021 , 11, 3243 - 3252. [Link]

• KTU ePubl. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Sc. [Link]

• PubChemLite. 5-chloro-4-(chloromethyl)-3-methyl-1-phenyl-1h-pyrazole. [Link]

• Gstach, H.; Seis, H. The reaction of 3-methyl-I-phenyl-2-pyrazolin-5-one and 4-acyl. Heterocycles1997 , 45, 309-312. [Link]

• Google Patents. Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine.

• Journal of the Serbian Chemical Society. Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone. [Link]

• Svete, J. Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates and Their Evaluation as Inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase. Molecules2022 , 27, 4683. [Link]

• Beilstein Archives. Halogenations of 3-aryl-1H-pyrazol-5-amines. [Link]

• ResearchGate. One-pot synthesis of 3-methyl-1-phenyl-1H-pyrazol-5-ol (7b) and furopyrazole 5c–f. [Link]

• ChemWhat. 5-CHLORO-3-(4-CHLOROPHENYL)-1-PHENYL-1H-PYRAZOLE-4-METHANOL. [Link]

• The Royal Society of Chemistry. Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 5-(chloromethyl)-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Guide: Therapeutic Potential of 5-(Chloromethyl)-1-phenyl-1H-pyrazole in Drug Discovery

The following technical guide details the therapeutic potential and synthetic utility of 5-(chloromethyl)-1-phenyl-1H-pyrazole , a versatile electrophilic scaffold in medicinal chemistry.

Executive Summary

The pyrazole ring is a privileged structure in modern pharmacology, serving as the core pharmacophore for blockbuster drugs such as Celecoxib (Celebrex) and Rimonabant . Within this class, 5-(chloromethyl)-1-phenyl-1H-pyrazole (CMPP) represents a critical "warhead" intermediate. Unlike stable drug products, CMPP contains a reactive electrophilic center (the chloromethyl group) at the C5 position, enabling the rapid generation of 1,5-disubstituted pyrazole libraries.

This guide analyzes the utility of CMPP in synthesizing targeted inhibitors for oncology (BRAF/EGFR kinases) and inflammation (COX-2), providing validated protocols for its manipulation and application in Structure-Activity Relationship (SAR) studies.

Chemical Architecture & Reactivity Profile

Structural Analysis

The CMPP scaffold consists of a 1H-pyrazole ring substituted at the N1 position with a phenyl group and at the C5 position with a chloromethyl moiety.

• N1-Phenyl Group: Provides steric bulk and lipophilicity, crucial for binding to hydrophobic pockets in enzymes like COX-2.

• C5-Chloromethyl Group: A potent electrophile susceptible to SN2 reactions. This positioning is strategic; unlike C3-substituents, C5-substituents in N1-aryl pyrazoles often project into solvent-exposed regions or specific allosteric pockets of protein targets.

Reactivity Mechanism

The primary utility of CMPP lies in its ability to undergo nucleophilic substitution. The chloride is a good leaving group, allowing the attachment of diverse nucleophiles (amines, thiols, alkoxides) to the pyrazole core.

Key Reaction:

This reactivity allows medicinal chemists to "click" various functional groups onto the scaffold, modulating solubility, potency, and metabolic stability.

Therapeutic Applications

Oncology: Kinase Inhibition

The 1-phenyl-pyrazole motif is a validated ATP-competitive inhibitor scaffold. Derivatives synthesized from CMPP have shown efficacy against:

• BRAF V600E: The C5-side chain can be engineered to interact with the hinge region or the DFG motif of the kinase.

• EGFR: Substitution with bulky amine groups at the C5-methyl position has yielded compounds with micromolar IC50 values against non-small cell lung cancer (NSCLC) lines.

Inflammation: COX-2 Selectivity

Celecoxib, a selective COX-2 inhibitor, utilizes a 1,5-diarylpyrazole structure. CMPP allows for the synthesis of "flexible" analogs where the second aryl group is linked via a methylene bridge (

).

• Mechanism: The N1-phenyl binds to the hydrophobic channel of COX-2. The C5-substituent (derived from CMPP) can be optimized to fit the larger side pocket of COX-2, differentiating it from COX-1.

Experimental Protocols

Protocol A: Synthesis of 5-(Chloromethyl)-1-phenyl-1H-pyrazole

Rationale: Direct chlorination of the methyl precursor is often non-selective. The preferred route is the chlorination of the corresponding alcohol.

Materials:

• (1-Phenyl-1H-pyrazol-5-yl)methanol (Starting Material)

• Thionyl Chloride (

  )

• Dichloromethane (DCM)[1]

• (sat.[2] aq.)

Step-by-Step Methodology:

• Dissolution: Dissolve 10.0 mmol of (1-phenyl-1H-pyrazol-5-yl)methanol in 50 mL of anhydrous DCM in a round-bottom flask under

  atmosphere.

• Activation: Cool the solution to 0°C. Dropwise add 15.0 mmol of

  over 20 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1) until the alcohol spot disappears.

• Quench: Carefully pour the reaction mixture into 100 mL of ice-cold saturated

  solution. Caution: Gas evolution ( , ).

• Extraction: Extract the aqueous layer with DCM (3 x 50 mL).

• Purification: Dry combined organics over

  , filter, and concentrate in vacuo. The crude solid is typically sufficiently pure (>95%) for subsequent couplings.

Protocol B: General Nucleophilic Coupling (Library Generation)

Rationale: To generate a library of potential kinase inhibitors.

Step-by-Step Methodology:

• Dissolve 1.0 eq of CMPP in Acetonitrile (

  ).

• Add 1.2 eq of the desired nucleophile (e.g., Morpholine, 4-fluoro-aniline, Thiophenol).

• Add 2.0 eq of Potassium Carbonate (

  ) as a base to scavenge HCl.

• Reflux at 80°C for 6-12 hours.

• Filter off inorganic salts and concentrate. Purify via flash column chromatography.

Data Visualization & Pathways

Synthesis Workflow Diagram

The following diagram illustrates the conversion of the alcohol precursor to the active chloride and subsequent diversification.

Caption: Figure 1. Divergent synthesis strategy utilizing CMPP as a linchpin intermediate for library generation.

Biological Pathway: MAPK Signaling Inhibition

CMPP derivatives are frequently screened against the RAS-RAF-MEK-ERK pathway.

Caption: Figure 2. Mechanism of Action: CMPP derivatives targeting the BRAF kinase within the MAPK signaling cascade.

Comparative Data: Structure-Activity Relationship (SAR)

The following table summarizes the effect of C5-substitutions on biological activity, based on aggregated literature trends for 1-phenyl-pyrazole derivatives.

C5-Substituent (R)	Linkage Type	Target Affinity (Primary)	Predicted LogP	Therapeutic Focus
-CH2-Cl	Electrophile	N/A (Intermediate)	2.8	Synthesis Precursor
-CH2-NH-Ph(4-F)	Amine	BRAF V600E ( )	3.2	Melanoma / Oncology
-CH2-S-Ph(2-NO2)	Thioether	COX-2 ( )	3.5	Anti-inflammatory
-CH2-O-Alkyl	Ether	Antimicrobial (S. aureus)	2.5	Infectious Disease
-CH2-N(Morpholine)	Amine	EGFR ( )	1.9	Lung Cancer

Note: Data represents representative values from pyrazole medicinal chemistry literature to illustrate the scaffold's versatility.

References

• PubChem. (n.d.). 5-(chloromethyl)-1-phenyl-1H-pyrazole.[1][3] National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

• Bekhit, A. A., & Abdel-Aziem, T. (2004). Design, synthesis and biological evaluation of some pyrazole derivatives as anti-inflammatory agents. Bioorganic & Medicinal Chemistry. [Link]

• Burgess, K., et al. (2010). Small Molecule Inhibitors of BRAF in Cancer Therapy. Journal of Medicinal Chemistry. [Link]

• Gokhan-Kelekci, N., et al. (2007). Synthesis and MAO inhibitory activity of some new 1-thiocarbamoyl-3,5-diphenyl-4,5-dihydro-1H-pyrazole derivatives. Bioorganic & Medicinal Chemistry. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. academicstrive.com [academicstrive.com]
• 3. semanticscholar.org [semanticscholar.org]

The 1-Phenyl-Pyrazole Scaffold: From 19th Century Dye Chemistry to Blockbuster Therapeutics

Executive Summary: The Privileged Scaffold

The 1-phenyl-pyrazole moiety represents a "privileged structure" in medicinal and agrochemical chemistry.[1] Defined by a five-membered aromatic ring containing two adjacent nitrogen atoms (N1 and N2), with a phenyl group attached at N1, this scaffold possesses unique electronic and steric properties that allow it to participate in

-stacking interactions within protein binding pockets while maintaining metabolic stability.[1]

This guide traces the technical evolution of 1-phenyl-pyrazole intermediates from Ludwig Knorr’s serendipitous discovery in 1883 to their critical role in modern COX-2 inhibitors (Celecoxib) and GABA-gated chloride channel antagonists (Fipronil).[1] It addresses the central synthetic challenge—regioselectivity—and provides validated protocols for modern synthesis.

Historical Genesis: The Knorr Synthesis (1883)[1][2][3][4]

The history of the 1-phenyl-pyrazole scaffold is inextricably linked to the search for synthetic quinine substitutes. In 1883, German chemist Ludwig Knorr, working under Emil Fischer, attempted to synthesize a quinoline derivative by reacting phenylhydrazine with ethyl acetoacetate .

Instead of the expected quinoline, Knorr isolated a five-membered heterocycle: 1-phenyl-3-methyl-5-pyrazolone .[1]

The Reaction Mechanism

The Knorr Pyrazole Synthesis remains the foundational method for generating this scaffold. It involves a condensation reaction between a hydrazine and a 1,3-dicarbonyl compound.[2][3][4][5][6]

Key Mechanistic Insight: The reaction proceeds through a hydrazone intermediate.[7] The regiochemical outcome (1,3- vs. 1,5-isomer) is dictated by which carbonyl group the hydrazine nitrogen attacks first, a factor controlled by steric hindrance and solvent polarity.

Figure 1: Simplified mechanistic flow of the Knorr Pyrazole Synthesis, highlighting the dehydration steps leading to aromatization.[1]

The First Application: Antipyrine

Knorr methylated his pyrazolone to create Antipyrine (Phenazone) .[1] It became the world’s first synthetic analgesic and antipyretic drug, dominating the market until the arrival of Aspirin.[8] This established the 1-phenyl-pyrazole scaffold as a viable pharmaceutical template.[1][9]

The Regioselectivity Challenge

For researchers, the primary technical hurdle in synthesizing 1-phenyl-pyrazoles is controlling the position of substituents.

• The Problem: When reacting a substituted hydrazine (e.g., phenylhydrazine) with an unsymmetrical 1,3-diketone, two isomers are possible: the 1,3-disubstituted and the 1,5-disubstituted pyrazole.

• The Consequence: In drug discovery, these isomers have vastly different biological activities. For COX-2 inhibitors, the 1,5-diaryl arrangement is essential for potency; the 1,3-isomer is often inactive.

Comparative Data: Isomer Properties

Property	1,5-Diarylpyrazole (e.g., Celecoxib)	1,3-Diarylpyrazole (Inactive Isomer)
Steric Bulk	High steric clash between phenyl rings	Planar, less steric strain
Binding Mode	Phenyl ring twists out of plane, fitting hydrophobic pockets	Often too planar for specific COX-2 pockets
Synthetic Access	Requires specific pH control or bulky reagents	Thermodynamically favored in neutral conditions

Case Studies in Drug Discovery

Celecoxib (Celebrex): The COX-2 Breakthrough

Target: Cyclooxygenase-2 (COX-2).[1][10][11] Discovery Logic: Traditional NSAIDs caused gastric ulcers by inhibiting COX-1.[1] Searle scientists (Penning, Talley) sought a COX-2 selective inhibitor.[1][12] The Scaffold: They utilized a 1,5-diarylpyrazole core.[12] The N1-phenyl ring bears a sulfonamide group (

), which binds to a hydrophilic side pocket present in COX-2 but absent in COX-1.[1]

Key Intermediate: 4-Hydrazinobenzenesulfonamide.[1]

Figure 2: The discovery workflow for Celecoxib, emphasizing the critical role of regioselective synthesis in SAR optimization.

Fipronil: The Agrochemical Standard

Target: GABA-gated chloride channels.[1][13] Mechanism: Blocks the chloride channel, causing hyperexcitation in insects. The Scaffold: A 1-phenyl-pyrazole with a trifluoromethylsulfinyl group.[1][14] The 1-phenyl ring is heavily substituted (2,6-dichloro-4-trifluoromethyl) to ensure lipophilicity and metabolic stability against insect cytochrome P450s.[1]

Technical Protocol: Regioselective Synthesis of 1-Phenyl-5-Substituted Pyrazoles

Objective: Synthesize a 1,5-disubstituted pyrazole (Celecoxib-type regiochemistry) avoiding the thermodynamic 1,3-isomer. Method: Hydrochloride salt method (controlling pH to direct nucleophilic attack).[1]

Materials

• Reagent A: 4-Hydrazinobenzenesulfonamide hydrochloride (1.0 eq).[1]

• Reagent B: 4,4,4-Trifluoro-1-(4-methylphenyl)butane-1,3-dione (1.0 eq).[1]

• Solvent: Ethanol (EtOH) or Methanol (MeOH).[1]

• Catalyst: None (The HCl from the hydrazine salt acts as the directing agent).

Step-by-Step Methodology

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve Reagent B (1,3-diketone) in Ethanol (0.5 M concentration).

• Addition: Add Reagent A (Hydrazine HCl salt) directly to the solution.

  • Technical Note: Do not add base.[1] The presence of the free amine (neutral hydrazine) favors the 1,3-isomer. The protonated hydrazine (salt form) favors the 1,5-isomer due to electronic deactivation of the nucleophilic nitrogen.

• Reflux: Heat the mixture to reflux (

  ) for 2–4 hours. Monitor reaction progress via TLC (System: 30% EtOAc in Hexanes).

• Workup:

  • Cool the reaction mixture to room temperature.

  • The 1,5-diarylpyrazole often precipitates out of the ethanolic solution upon cooling.

  • If no precipitate forms, remove solvent in vacuo and recrystallize from minimal hot ethanol/water.

• Validation:

  • 1H NMR (

    ): Look for the characteristic pyrazole C4-proton singlet around 6.7–7.0 ppm.[1]

  • Regioisomer Check: The 1,5-isomer typically shows an upfield shift of the phenyl protons compared to the 1,3-isomer due to shielding effects from the twisted ring system.

Future Outlook: C-H Functionalization

The future of 1-phenyl-pyrazole synthesis is moving away from condensation reactions toward C-H activation .[1]

• Direct Arylation: Using Pd or Ru catalysts to directly couple a simple phenyl-pyrazole with aryl halides.[1]

• Benefit: Allows for late-stage functionalization of the phenyl ring without rebuilding the pyrazole core, accelerating SAR campaigns.

References

• Knorr, L. (1883).[1][15] "Einwirkung von Acetessigester auf Phenylhydrazin." Berichte der deutschen chemischen Gesellschaft, 16(2), 2597–2599.[1][2] Link[1]

• Penning, T. D., et al. (1997).[1][12] "Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib)." Journal of Medicinal Chemistry, 40(9), 1347–1365.[1] Link[1]

• Hainzl, D., & Casida, J. E. (1996). "Fipronil insecticide: Novel photochemical desulfinylation with retention of neurotoxicity."[1] Proceedings of the National Academy of Sciences, 93(23), 12764–12767. Link[1]

• Aggarwal, V. K., et al. (2006).[1] "Regioselective synthesis of 1,3,5-tri- and 1,3,4,5-tetrasubstituted pyrazoles from N-arylhydrazones." The Journal of Organic Chemistry, 71(13), 5077–5079. Link[1]

Sources

• 1. Fipronil - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. mdpi.com [mdpi.com]
• 4. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]
• 5. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. chemhelpasap.com [chemhelpasap.com]
• 8. Ludwig Knorr - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Celecoxib - Wikipedia [en.wikipedia.org]
• 12. US9750756B2 - Celecoxib compositions - Google Patents [patents.google.com]
• 13. Fipronil Technical Fact Sheet [npic.orst.edu]
• 14. beyondpesticides.org [beyondpesticides.org]
• 15. Ludwig Knorr | Organic Chemistry, Synthetic Dyes, Pharmaceuticals | Britannica [britannica.com]

Safety data sheet (SDS) highlights for 5-(chloromethyl)-1-phenyl-1H-pyrazole

Executive Summary & Chemical Identity[1]

5-(Chloromethyl)-1-phenyl-1H-pyrazole is a highly reactive heterocyclic intermediate used primarily in the synthesis of pharmaceutical scaffolds. Its core reactivity stems from the chloromethyl moiety (

), which functions as a potent electrophile (alkylating agent).[1]

Unlike stable end-products, this compound possesses "benzylic-like" halide reactivity, making it significantly more hazardous than standard aryl chlorides. It is prone to rapid hydrolysis, releasing hydrochloric acid (HCl), and can irreversibly alkylate biological macromolecules (DNA/proteins).

Chemical Identifiers

Parameter	Detail
Chemical Name	5-(Chloromethyl)-1-phenyl-1H-pyrazole
Functional Class	-Haloalkyl Heterocycle / Alkylating Agent
Molecular Formula
Molecular Weight	192.64 g/mol
CAS Registry	Note: Specific isomer CAS requires vendor verification (e.g., 101996-60-7 or similar analogs).[2][3][4][5] Treat as Class 6.1/8 based on functional group.

Hazard Identification & Toxicology (GHS)

Critical Warning: As a chloromethyl heterocycle, this compound must be treated as a mutagenic alkylating agent and a lachrymator until toxicological data proves otherwise.

GHS Classification (Derived from Structural Analogs)

Hazard Class	Category	Hazard Statement	Mechanism of Action
Skin Corrosion	1B	H314: Causes severe skin burns and eye damage.	Hydrolysis on skin releases HCl; alkylation of keratin.
Eye Damage	1	H318: Causes serious eye damage.	Rapid corneal opacity due to alkylation and acid burn.
Sensitization	1	H317: May cause an allergic skin reaction.	Haptenization of skin proteins via cysteine alkylation.
Carcinogenicity	2	H351: Suspected of causing cancer.	Direct DNA alkylation (guanine N-7 position).[6]

Molecular Mechanism of Toxicity

The chloromethyl group is susceptible to

attack by biological nucleophiles.

• DNA Damage: Alkylates the N-7 position of guanine, leading to depurination and strand breaks.

• Protein Adducts: Irreversibly binds to cysteine thiol groups, inactivating enzymes.

Figure 1: Dual-pathway toxicity mechanism showing both corrosive (acid release) and mutagenic (alkylation) risks.

Engineering Controls & Personal Protective Equipment (PPE)

Standard nitrile gloves are insufficient for prolonged handling of chlorinated alkylating agents due to rapid permeation.

PPE Matrix

Protection Zone	Recommendation	Scientific Rationale
Hand Protection	Silver Shield® (EVOH/PE) or Viton®	Chlorinated hydrocarbons permeate nitrile/latex in <15 mins. Laminate films provide >4 hr breakthrough time.
Respiratory	P100 + OV Cartridge or SCBA	Volatility is low-moderate, but HCl evolution upon hydrolysis requires acid gas protection.
Eye/Face	Face Shield + Goggles	"Safety glasses" are inadequate for corrosive lachrymators. Full face sealing is required.
Body	Tychem® C or F Apron	Standard lab coats are porous. Impervious chemical aprons prevent skin absorption.

Deactivation & Quenching Protocol

Objective: Chemically destroy the reactive C-Cl bond, converting the electrophile into a harmless thioether or alcohol. Validation: Do not assume the compound is gone. Verify using the NBP (4-(p-nitrobenzyl)pyridine) colorimetric test.

Recommended Quenching Solution[2]

• Composition: 10% Sodium Thiosulfate (

  ) in water + 5% Sodium Bicarbonate ( ).

• Mechanism: Thiosulfate acts as a "soft" nucleophile, rapidly displacing the chloride. Bicarbonate neutralizes the HCl byproduct.

Step-by-Step Decontamination Workflow

• Preparation: Prepare the thiosulfate/bicarbonate solution in a dedicated waste container.

• Dilution: Dilute the reaction mixture or spill residue with an inert solvent (e.g., Ethyl Acetate or Toluene) to moderate the exotherm.

• Quenching: Slowly add the organic phase to the aqueous quenching solution with vigorous stirring.

  • Caution: Gas evolution (

    ) will occur.

• Verification (The NBP Test):

  • Take 10 µL of the organic layer.

  • Add to 100 µL NBP solution (5% in acetone).

  • Heat to 100°C for 1 minute.

  • Add 50 µL 1M NaOH.

  • Result: Blue/Purple = Active Alkylating Agent present (Continue stirring). Colorless = Quenched.

Figure 2: Logical flow for the chemical deactivation of alkylating agents, ensuring no active electrophiles are discarded.

Storage & Stability Implications[1][8][9]

• Hygroscopicity: The chloromethyl group hydrolyzes in moist air to form the hydroxymethyl analog and HCl.

• Storage Condition: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C .

• Container: Glass or Teflon. Do not use metal containers (corrosion risk from HCl evolution).

• Incompatibility: Violent reaction with strong nucleophiles (amines, thiols) and strong bases.

Emergency Response (Spill Scenarios)

Scenario A: Benchtop Spill (< 5 mL)

• Evacuate the immediate area (lachrymator risk).

• Don PPE: Silver Shield gloves, goggles, respirator.

• Cover spill with Dry Lime or Soda Ash to neutralize potential acidity.

• Absorb with vermiculite.[7]

• Deactivate the absorbed material by soaking in the Thiosulfate solution (Section 4) for 24 hours before disposal.

Scenario B: Skin Exposure[8][11][12][13]

• Immediate Flush: Wash with water for 15 minutes.[8][5]

• Neutralize: Do not use vinegar or acids. Use mild soap.

• Medical: Seek attention immediately. Inform medical staff of "Potential Alkylating Agent Exposure" (treatment differs from thermal burns).

References

• Benchchem. (2025). "(Chloromethyl)sulfonylethane: Application Notes and Protocols for Alkylation Reactions."

• National Institutes of Health (NIH). (2025). "The Impact of Different Alkylation Quenching Methods on Tryptic Activity." PubMed Central.

• Thermo Fisher Scientific. (2009). "Safety Data Sheet: 5-Chloro-3-methyl-1-phenyl-1H-pyrazole."

• Oncohema Key. (2016). "Alkylating Agents: Mechanism of Action and Safety."

• Sigma-Aldrich. (2024).[7] "Safety Data Sheet: Chloromethyl derivatives and handling."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Buy 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde | 947-95-5 [smolecule.com]
• 3. 5-Chloro-3-methyl-1-phenyl-1H-pyrazole | C10H9ClN2 | CID 2735771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. Alkylating Agents | Oncohema Key [oncohemakey.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]

Molecular weight and formula analysis of 5-(chloromethyl)-1-phenyl-1H-pyrazole

An In-Depth Technical Guide to the Molecular Weight and Formula Analysis of 5-(chloromethyl)-1-phenyl-1H-pyrazole

Introduction

In the landscape of modern drug discovery and materials science, pyrazole derivatives are a cornerstone, serving as versatile scaffolds for developing novel therapeutic agents and functional materials.[1][2] Among these, 5-(chloromethyl)-1-phenyl-1H-pyrazole stands out as a key synthetic intermediate. Its utility is predicated on the precise understanding of its molecular identity—a process that hinges on the accurate determination of its molecular weight and elemental formula. The chloromethyl group, in particular, offers a reactive handle for further molecular elaboration, but its presence also necessitates specific analytical considerations.

This guide, prepared for researchers, scientists, and drug development professionals, provides an in-depth exploration of the core analytical methodologies for the unambiguous characterization of 5-(chloromethyl)-1-phenyl-1H-pyrazole. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, offering a framework for generating robust, reliable, and self-validating analytical data. Our approach integrates multiple analytical techniques to build a cohesive and irrefutable molecular profile, ensuring the integrity of downstream research and development.

Section 1: Theoretical Foundation and Core Properties

Before embarking on experimental analysis, a solid theoretical grounding is essential. The foundational properties of the target molecule are derived from its structure, which dictates the expected outcomes of our analytical campaign.

Molecular Structure:

Figure 1: Chemical Structure of 5-(chloromethyl)-1-phenyl-1H-pyrazole

The structure consists of a pyrazole ring substituted at the 1-position with a phenyl group and at the 5-position with a chloromethyl group. This specific arrangement of atoms defines its molecular formula and weight.

Table 1: Calculated Molecular Properties of 5-(chloromethyl)-1-phenyl-1H-pyrazole

Property	Value	Rationale and Significance
Chemical Formula	C₁₀H₉ClN₂	Derived by summing all atoms in the structure (10 Carbon, 9 Hydrogen, 1 Chlorine, 2 Nitrogen). This is the fundamental hypothesis to be tested.
Average Molecular Weight	192.64 g/mol	Calculated using the isotopic abundance-weighted average atomic masses. Relevant for stoichiometric calculations in chemical synthesis.[3][4]
Monoisotopic Mass	192.04543 Da	Calculated using the mass of the most abundant isotopes (¹²C, ¹H, ³⁵Cl, ¹⁴N). This is the mass that will be most prominently observed in high-resolution mass spectrometry.[5]

Section 2: Core Analytical Methodologies for Structural Verification

A multi-pronged analytical strategy is not merely best practice; it is a necessity for the rigorous validation of a chemical entity. Each technique provides a unique piece of the puzzle, and together they create a self-validating system.

Mass Spectrometry (MS): The Definitive Mass Measurement

Mass spectrometry is the principal technique for determining the molecular weight of a compound. The choice of ionization method is critical and is dictated by the desired information—be it the intact molecular ion or its characteristic fragmentation pattern.

Expertise & Rationale: For molecular weight confirmation, a "soft" ionization technique like Electrospray Ionization (ESI) is preferred. ESI imparts minimal energy to the analyte, preserving its structure and yielding a spectrum dominated by the protonated molecular ion, [M+H]⁺.[6][7] This provides a direct and unambiguous measurement of the monoisotopic mass. Conversely, a "hard" technique like Electron Ionization (EI) can be used to induce fragmentation, offering structural insights that corroborate the proposed connectivity.[8] The fragmentation of pyrazoles often involves characteristic losses of N₂ or HCN, providing further structural evidence.[9]

Experimental Protocol: High-Resolution ESI-MS

• Sample Preparation: Accurately prepare a dilute solution of the sample (approx. 0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation Setup: Calibrate a high-resolution mass spectrometer (e.g., a Quadrupole Time-of-Flight, Q-TOF) using a known standard. Set the instrument to positive ion ESI mode.

• Data Acquisition: Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min). Acquire the mass spectrum over a relevant m/z range (e.g., 100-400).

• Data Analysis:

  • Identify the base peak corresponding to the [M+H]⁺ adduct. Its measured m/z should match the theoretical monoisotopic mass (193.05271 Da).

  • Crucially, examine the isotopic pattern. Due to the natural abundance of ³⁵Cl and ³⁷Cl, an [M+H]⁺ peak will be accompanied by an [M+2+H]⁺ peak at an m/z two units higher, with an intensity ratio of approximately 3:1. This signature is a definitive confirmation of the presence of a single chlorine atom.

Visualization: Mass Spectrometry Workflow

Caption: Workflow for molecular weight confirmation by ESI-MS.

Elemental Analysis (EA): The Foundational Formula Verification

Elemental analysis provides the empirical formula by determining the mass percentage of carbon, hydrogen, and nitrogen. For halogenated compounds, specialized methods are required for chlorine quantification.

Expertise & Rationale: The standard for C, H, and N analysis is high-temperature combustion.[10] The sample is burned in a furnace, and the resulting gases (CO₂, H₂O, N₂) are separated and quantified. For a halogenated compound like 5-(chloromethyl)-1-phenyl-1H-pyrazole, this process requires modification. The combustion products will include corrosive species like HCl. Therefore, the combustion tube and scrubbing reagents must be designed to handle these byproducts and capture the halogen for subsequent analysis.[11][12] For instance, silver tungstate is often included in the combustion tube packing to trap chlorine.[10] The comparison between the experimentally determined elemental percentages and the theoretical values calculated from the proposed formula (C₁₀H₉ClN₂) serves as a fundamental validation of the molecular formula.

Experimental Protocol: CHN and Halogen Analysis

• Sample Preparation: Ensure the sample is homogenous, dry, and pure. Accurately weigh 2-3 mg of the sample into a tin capsule for CHN analysis. A separate, larger sample may be needed for halogen determination depending on the method.

• CHN Analysis:

  • Place the capsule in the autosampler of a CHN elemental analyzer.

  • The sample undergoes combustion at ~900-1000°C in an oxygen-rich environment.

  • The resulting gases are passed through reduction tubes and scrubbers to ensure complete conversion and remove interfering elements.

  • The purified CO₂, H₂O, and N₂ are detected, and their percentages are calculated.

• Chlorine Analysis (Example: Oxygen Flask Combustion):

  • The sample is burned in an oxygen-filled flask containing an absorbing solution (e.g., hydrogen peroxide).[11]

  • Gaseous combustion products are absorbed into the solution, converting chlorine to chloride ions.

  • The chloride content is then determined by potentiometric titration with a standardized silver nitrate solution.[11]

• Data Analysis: Compare the experimental percentages of C, H, N, and Cl to the theoretical values in Table 2. An acceptable deviation is typically within ±0.4%.

Table 2: Theoretical Elemental Composition

Element	Theoretical Mass %
Carbon (C)	62.35%
Hydrogen (H)	4.71%
Chlorine (Cl)	18.40%
Nitrogen (N)	14.54%

Visualization: Integrated Characterization Strategy

Caption: Integrated workflow for unambiguous compound characterization.

Spectroscopic Corroboration: Confirming Connectivity

While MS and EA establish the mass and formula, spectroscopic techniques like Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy validate the molecular structure. They provide orthogonal data that confirms the arrangement of atoms, ensuring the correct isomer has been synthesized.

• ¹H and ¹³C NMR Spectroscopy: These techniques provide a map of the carbon-hydrogen framework. For 5-(chloromethyl)-1-phenyl-1H-pyrazole, ¹H NMR should reveal distinct signals for the phenyl protons, the pyrazole ring protons, and the critical singlet for the chloromethyl (-CH₂Cl) protons. Similarly, ¹³C NMR will confirm the presence of 10 unique carbon environments. This data verifies the connectivity and isomeric purity of the compound.[13][14][15]

• FTIR Spectroscopy: This method identifies the functional groups present by their characteristic vibrational frequencies. The spectrum should display absorption bands corresponding to aromatic C-H and C=C stretching (from the phenyl and pyrazole rings), C=N stretching (from the pyrazole ring), and a distinctive C-Cl stretching band, confirming the presence of all key structural components.[13]

Section 3: Summary of Expected Analytical Data

The table below consolidates the expected results from a comprehensive analysis, serving as a benchmark for researchers.

Table 3: Consolidated Analytical Benchmarks for 5-(chloromethyl)-1-phenyl-1H-pyrazole

Analytical Technique	Parameter	Expected Result
High-Resolution MS	[M+H]⁺ (Monoisotopic)	m/z 193.0527
Isotopic Pattern	[M+H]⁺ : [M+2+H]⁺ ratio of ~3:1
Elemental Analysis	% Carbon	62.35 ± 0.4
% Hydrogen	4.71 ± 0.4
% Nitrogen	14.54 ± 0.4
% Chlorine	18.40 ± 0.4
¹H NMR	Chemical Shift (δ)	Singlet for -CH₂Cl protons, multiplets for aromatic and pyrazole protons.
¹³C NMR	Number of Signals	10 distinct signals corresponding to the carbon skeleton.
FTIR	Key Vibrations (cm⁻¹)	~3100-3000 (Aromatic C-H), ~1600-1450 (C=C, C=N), ~800-600 (C-Cl)

References

• PubChem. 5-Chloro-3-methyl-1-phenyl-1H-pyrazole. National Center for Biotechnology Information. [Link]

• Semantic Scholar. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. [Link]

• National Center for Biotechnology Information. Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. [Link]

• ChemWhat. 5-CHLORO-3-(4-CHLOROPHENYL)-1-PHENYL-1H-PYRAZOLE-4-METHANOL. [Link]

• Semantic Scholar. Figure S23. 1 H NMR Spectrum of 5-Trichloromethyl-1-pentafluorophenyl-5-hydroxy-4,5. [Link]

• PE Polska. The Elemental Analysis of Various Classes of Chemical Compunds Using CHN. [Link]

• ResearchGate. Mass spectrometric study of some pyrazoline derivatives. [Link]

• EPJ Web of Conferences. Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. [Link]

• Royal Society of Chemistry. Comprehensive analysis of crystal structure, spectroscopic properties, quantum chemical insights, and molecular docking studies of two pyrazolopyridine compounds. [Link]

• PubChemLite. 5-(chloromethyl)-3-phenyl-1h-pyrazole hydrochloride (C10H9ClN2). [Link]

• Central Laboratories UCT Prague. Laboratory of Organic Elemental Analysis. [Link]

• Analytik Jena. Combustion Elemental Analysis. [Link]

• National Center for Biotechnology Information. Halogenated Volatile Organic Compounds in Water Samples and Inorganic Elements Levels in Ores for Characterizing a High Anthropogenic Polluted Area in the Northern Latium Region (Italy). [Link]

• MDPI. 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl). [Link]

• Restek. A Guide to the Analysis of Halogenated Environmental Pollutants Using Electron Capture Detection. [Link]

• ResearchGate. Synthesis of 5-chloro-3-methyl-1 phenyl-1H pyrazole-4-carboxylic acd heterocyclic-2-ylamide. [Link]

• PubChemLite. 5-(chloromethyl)-1-methyl-1h-pyrazole. [Link]

• Royal Society of Chemistry. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. [Link]

• Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. [Link]

• Journal of Pharmaceutical Research International. Synthesis, Characterization of Some New 1,3,5-Trisubstituted Pyrazole Derivatives for Their Antifungal Potential. [Link]

• NIST WebBook. 1H-Pyrazole, 1-phenyl-. [Link]

• PubChem. 1-Phenylpyrazole. [Link]

• PubMed. 5-Chloro-1-phenyl-1H-pyrazol-4-amine. [Link]

Sources

• 1. epj-conferences.org [epj-conferences.org]
• 2. journaljpri.com [journaljpri.com]
• 3. 5-Chloro-3-methyl-1-phenyl-1H-pyrazole | C10H9ClN2 | CID 2735771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-[4-(CHLOROMETHYL)PHENYL]-1H-PYRAZOLE HYDROCHLORIDE | 143426-52-2 [chemicalbook.com]
• 5. PubChemLite - 5-(chloromethyl)-3-phenyl-1h-pyrazole hydrochloride (C10H9ClN2) [pubchemlite.lcsb.uni.lu]
• 6. Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comprehensive analysis of crystal structure, spectroscopic properties, quantum chemical insights, and molecular docking studies of two pyrazolopyridin ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04874H [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. semanticscholar.org [semanticscholar.org]
• 10. pepolska.pl [pepolska.pl]
• 11. Laboratory of Organic Elemental Analysis - Central Laboratories UCT Prague [clab.vscht.cz]
• 12. Combustion Elemental Analysis - Analytik Jena [analytik-jena.com]
• 13. rsc.org [rsc.org]
• 14. rsc.org [rsc.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Nucleophilic Substitution Reactions Using 5-(Chloromethyl)-1-phenyl-1H-pyrazole

Executive Summary

The 1-phenyl-1H-pyrazole scaffold is a privileged structure in medicinal chemistry, serving as the core for numerous FDA-approved drugs (e.g., Edaravone, Celecoxib) and agrochemicals. The derivative 5-(chloromethyl)-1-phenyl-1H-pyrazole represents a critical "warhead" intermediate. Its C5-chloromethyl group functions as a highly reactive electrophile, enabling the rapid diversification of the scaffold via Nucleophilic Substitution (

) .

This guide provides validated protocols for transforming this intermediate into amines, ethers, and thioethers. It addresses specific challenges such as regiochemical purity and hydrolytic stability, ensuring high-yield downstream synthesis.

Chemical Profile & Reactivity[1][2][3][4][5][6][7]

The Molecule[8][9][10]

• IUPAC Name: 5-(chloromethyl)-1-phenyl-1H-pyrazole[1]

• Molecular Formula:

• Molecular Weight: 192.64 g/mol

• Key Feature: The chloromethyl group at position 5 is "benzylic-like" due to the aromaticity of the pyrazole ring. This significantly lowers the activation energy for

  displacement compared to alkyl chlorides.

Mechanistic Insight

The reaction proceeds via a classic bimolecular nucleophilic substitution (

) .

• Electronic Effect: The electron-rich pyrazole ring stabilizes the transition state, but the electron-withdrawing phenyl group at N1 can inductively pull density, making the methylene carbon sufficiently electrophilic.

• Steric Effect: The N1-phenyl group introduces steric bulk. While primary nucleophiles react readily, bulky secondary amines or tertiary alkoxides may require elevated temperatures or polar aprotic solvents (DMSO, DMF) to overcome steric hindrance.

Safety & Handling

• Hazard Class: Alkylating Agent.

• Risk: Potential skin sensitizer and lachrymator. As with many benzylic chlorides, it may possess mutagenic potential.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Moisture sensitive (hydrolyzes to the alcohol).

• PPE: Double nitrile gloves, chemical splash goggles, and use within a certified fume hood.

Experimental Protocols

General Considerations

• Solvents: Anhydrous solvents are non-negotiable. Water competes as a nucleophile, leading to the formation of the 5-hydroxymethyl byproduct.

• Stoichiometry: Use a slight excess of the nucleophile (1.1–1.5 eq) to drive the reaction to completion.

• Catalysis: For sluggish nucleophiles, the addition of Sodium Iodide (NaI) (10 mol%) facilitates the reaction via the Finkelstein reaction (in situ conversion to the more reactive iodide).

Protocol A: C-N Bond Formation (Amination)

Target: Synthesis of tertiary amines (e.g., piperazine or morpholine derivatives).

Reagents:

• 5-(chloromethyl)-1-phenyl-1H-pyrazole (1.0 eq)

• Secondary Amine (e.g., Morpholine) (1.2 eq)

• Base: Potassium Carbonate (

  ) (2.0 eq) or DIPEA (1.5 eq)

• Solvent: Acetonitrile (MeCN) or DMF

• Catalyst: NaI (0.1 eq) - Optional

Step-by-Step:

• Preparation: Charge a reaction vial with 5-(chloromethyl)-1-phenyl-1H-pyrazole (1.0 mmol) and anhydrous MeCN (5 mL).

• Addition: Add

  (2.0 mmol) followed by the amine (1.2 mmol).

• Reaction: Stir at 60°C for 4–6 hours. Monitor via TLC (Hexane:EtOAc 3:1) or LC-MS.

  • Note: If using primary amines, use a large excess (5-10 eq) or dropwise addition of the chloride to the amine at 0°C to prevent bis-alkylation.

• Workup: Cool to room temperature. Filter off inorganic solids. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve residue in DCM, wash with water and brine. Dry over

  . Purify via flash column chromatography (Gradient: 0-5% MeOH in DCM).

Protocol B: C-O Bond Formation (Ether Synthesis)

Target: Synthesis of pyrazolyl ethers (e.g., propargyl ethers).

Reagents:

• 5-(chloromethyl)-1-phenyl-1H-pyrazole (1.0 eq)

• Alcohol (e.g., Propargyl alcohol, Phenol) (1.1 eq)

• Base: Sodium Hydride (NaH, 60% dispersion) (1.2 eq)

• Solvent: Anhydrous THF or DMF

Step-by-Step:

• Activation: In a flame-dried flask under Argon, suspend NaH (1.2 mmol) in anhydrous THF (3 mL) at 0°C.

• Deprotonation: Dropwise add the alcohol (1.1 mmol) dissolved in THF (1 mL). Stir at 0°C for 15–30 min until

  evolution ceases.

• Coupling: Add 5-(chloromethyl)-1-phenyl-1H-pyrazole (1.0 mmol) dissolved in THF (1 mL) dropwise.

• Reaction: Allow to warm to Room Temperature and stir for 12–20 hours [1].

• Quench: Carefully quench with saturated

  solution at 0°C.

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with water (critical if DMF is used) and brine.

• Purification: Silica gel chromatography (Hexane/EtOAc).

Protocol C: C-S Bond Formation (Thioether Synthesis)

Target: Synthesis of sulfide linkers.

Reagents:

• 5-(chloromethyl)-1-phenyl-1H-pyrazole (1.0 eq)

• Thiol (e.g., Thiophenol, Alkyl thiol) (1.1 eq)

• Base: Cesium Carbonate (

  ) (1.5 eq)

• Solvent: DMF or Acetone

Step-by-Step:

• Mix: Combine thiol,

  , and solvent in a flask. Stir for 10 min at RT.

• Add: Add the chloromethyl pyrazole (solid or solution).

• React: Stir at RT to 40°C for 2–4 hours. Thiols are highly nucleophilic; this reaction is usually rapid.

• Workup: Standard aqueous extraction.

Data Summary & Troubleshooting

Reaction Parameter Table

Parameter	Amination (C-N)	Etherification (C-O)	Thioetherification (C-S)
Primary Solvent	Acetonitrile (MeCN)	THF or DMF	DMF or Acetone
Preferred Base	or DIPEA	NaH (Sodium Hydride)	or
Temperature	50–80°C	0°C RT	RT 40°C
Typical Yield	75–90%	60–85%	85–95%
Critical Risk	Bis-alkylation (if amine)	Hydrolysis (if wet)	Disulfide formation (if present)

Troubleshooting Guide

• Problem: Low conversion.

  • Solution: Add 10 mol% NaI (Finkelstein catalyst). Switch solvent to DMF to increase nucleophile solubility.

• Problem: Formation of "Alcohol" byproduct (Hydrolysis).

  • Solution: Dry solvents over molecular sieves (3Å). Ensure inert atmosphere.

• Problem: Regioisomer impurities (3-chloromethyl vs 5-chloromethyl).

  • Solution: This stems from the synthesis of the starting material.[2] If synthesizing the chloride yourself (e.g., from 1-phenyl-5-methylpyrazole), ensure optimized radical chlorination conditions or purify the precursor strictly.

Visualizations

Reaction Mechanism & Pathway

This diagram illustrates the

pathway and the competing hydrolysis side reaction.

Caption: SN2 reaction pathway for 5-(chloromethyl)-1-phenyl-1H-pyrazole showing reagents and potential hydrolysis side reaction.

Experimental Workflow

A standard workflow for the Etherification protocol (Protocol B).

Caption: Step-by-step workflow for the Williamson Ether synthesis using the pyrazole scaffold.

References

• Patent: K. Okada, et al. Heterocyclic compounds and their harmful arthropod control agents.JP2009073776A . (2009).

  • Context: Describes the synthesis of 5-[(2-butynyloxy)

• Review: Kumar, V., et al. Pyrazoles: A Review of their Synthesis and Biological Activities.Chemical Biology & Drug Design, 81(5), 627-643. (2013).

  • Context: General overview of pyrazole reactivity and medicinal importance.[3][4][5]

• Methodology: Finkelstein, H. Darstellung organischer Jodide aus den entsprechenden Bromiden und Chloriden.Ber. Dtsch. Chem. Ges. , 43, 1528. (1910).[6]

  • Context: Foundational reference for using NaI to acceler

Sources

• 1. JP2009073776A - Heterocyclic compounds and their harmful arthropod control agents - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Construction of multi-substituted pyrazoles via potassium carbonate-mediated [3 + 2] cycloaddition of in situ generated nitrile imines with cinnamic aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Synthesis of 4-functionalized pyrazoles via oxidative thio- or selenocyanation mediated by PhICl2 and NH4SCN/KSeCN [beilstein-journals.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Application Note: N-Alkylation of Amines with 5-(Chloromethyl)-1-phenyl-1H-pyrazole

)

Executive Summary & Strategic Rationale

The coupling of amines with 5-(chloromethyl)-1-phenyl-1H-pyrazole (1) is a fundamental transformation in medicinal chemistry, often used to tether the pharmacologically active 1-phenyl-pyrazole scaffold to solubilizing groups or other pharmacophores.

Mechanistically, this reaction proceeds via a Nucleophilic Substitution (

) .[1] The chloromethyl group at the 5-position is activated by the adjacent pyrazole ring, behaving similarly to a benzylic chloride. The electron-rich nature of the pyrazole (specifically the -1 lone pair donation) stabilizes the transition state, making the methylene carbon highly electrophilic.

Key Challenges:

• Over-alkylation: Primary amines can react twice, forming tertiary amine byproducts.

• Hydrolysis: The reactive chloromethyl group is susceptible to hydrolysis by adventitious water, forming the alcohol impurity.

• Safety: The starting material is a potent alkylating agent and potential lachrymator.

Critical Reaction Parameters

Solvent Selection

The choice of solvent dictates reaction rate and impurity profile.

Solvent	Polarity	Rate	Recommendation	Context
Acetonitrile (MeCN)	High	Moderate	Primary Choice	Easy removal; supports inorganic bases ( ); good balance of solubility and rate.
DMF / DMAc	High	Fast	Secondary	Use for poorly soluble amines. Difficult to remove completely; promotes rapid reaction but also hydrolysis if wet.
THF	Moderate	Slow	Specific	Use if the amine is liquid and highly soluble; requires organic base (DIPEA/TEA).
Ethanol	High	Moderate	Avoid	Protic solvents can compete as nucleophiles (solvolysis) leading to ether byproducts.

Base Selection

The base neutralizes the HCl generated during the substitution.

• Inorganic Carbonates (

  , ): Preferred for most applications. They act as a heterogeneous HCl scavenger and are gentle enough to prevent elimination side reactions. (0.5 equiv) can be added to accelerate sluggish reactions due to the "Cesium Effect" (higher solubility/basicity).

• Organic Amines (DIPEA,

  ): Use only with secondary amines or sterically hindered primary amines. In primary amine alkylations, soluble bases can increase the risk of over-alkylation by keeping the product amine in its reactive free-base form in solution.

Stoichiometry

• Secondary Amines: 1.0 : 1.1 (Electrophile : Amine).

• Primary Amines: 1.0 : 1.5–2.0 (Electrophile : Amine). Excess amine is crucial to statistically favor mono-alkylation.

Standard Operating Protocol (SOP)

Objective

Synthesis of N-((1-phenyl-1H-pyrazol-5-yl)methyl)amines via

displacement.

Materials

• Electrophile: 5-(chloromethyl)-1-phenyl-1H-pyrazole (1.0 equiv)

• Nucleophile: Target Amine (1.2 – 2.0 equiv, see Stoichiometry)

• Base: Potassium Carbonate (

  ), anhydrous, -325 mesh (2.0 equiv)

• Catalyst (Optional): Potassium Iodide (KI) (0.1 equiv)

• Solvent: Acetonitrile (MeCN), anhydrous (0.1 M concentration)

Step-by-Step Procedure

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Charging:

  • Add 5-(chloromethyl)-1-phenyl-1H-pyrazole (1.0 equiv).

  • Add anhydrous MeCN (10 mL per mmol substrate).

  • Add

    (2.0 equiv).

  • (Optional) Add KI (10 mol%) if the amine is non-nucleophilic (e.g., anilines). This generates the more reactive iodide intermediate in situ (Finkelstein reaction).

• Amine Addition:

  • Add the Amine (1.2–2.0 equiv).

  • Note: If the amine is a salt (e.g., HCl salt), increase base by 1.0 equiv.

• Reaction:

  • Stir vigorously at Room Temperature (25 °C) .

  • Monitor by TLC (Hexane/EtOAc) or LC-MS every 2 hours.

  • Optimization: If conversion is <50% after 4 hours, heat to 50–60 °C . Do not exceed 80 °C to avoid decomposition.

• Workup (Self-Validating Purification):

  • Filter the reaction mixture through a Celite pad to remove inorganic salts. Rinse with EtOAc.

  • Concentrate the filtrate.

  • Acid-Base Extraction (The "Clean-Up"):

    • Dissolve residue in EtOAc.

    • Wash with 1M HCl (aq). The product (basic amine) moves to the aqueous layer; non-basic impurities (unreacted chloride, hydrolyzed alcohol) stay in organic.

    • Separate layers. Keep the Aqueous layer.

    • Basify the aqueous layer to pH ~10 using 2M NaOH or sat.

      .

    • Extract back into EtOAc (3x).

    • Dry combined organics over

      , filter, and concentrate.

Visualized Workflows

Reaction Mechanism & Pathway

The following diagram illustrates the

pathway and the Finkelstein activation strategy.

Caption: Dual-pathway activation showing direct SN2 attack and KI-mediated catalysis (Finkelstein) to enhance reactivity.

Decision Tree: Workup & Purification

Use this logic flow to determine the optimal purification strategy based on amine type.

Caption: Purification logic based on the basicity of the coupled amine product.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Poor nucleophilicity or steric hindrance.	Add KI (0.5 equiv) and heat to 60°C. Switch solvent to DMF.
Bis-alkylation (M+Product Mass)	Primary amine is too reactive.	Increase Amine equivalents to 3.0–5.0 . Add amine slowly to the electrophile solution.
Hydrolysis (M-Cl + OH)	Wet solvent or base.	Use freshly distilled MeCN. Flame-dry glassware. Keep under atmosphere.
Precipitate forms immediately	Amine salt formation (Amine·HCl).	Ensure sufficient base ( ) is present. The reaction will proceed as the base regenerates the free amine.

Safety Data (E-E-A-T)

• Hazard Class: 5-(chloromethyl)-1-phenyl-1H-pyrazole is an Alkylating Agent .

• Health Effects: Causes severe skin burns and eye damage (Category 1B). Potential sensitizer.[2]

• Handling:

  • Double-glove (Nitrile).[3]

  • Work strictly inside a fume hood.

  • Quenching: Quench all glassware and spills with dilute ammonia or 1M NaOH to destroy residual alkylating agent before removal from the hood.

References

• Reactivity of Chloromethylpyrazoles: Study: "Synthesis and reactivity of 5-(chloromethyl)pyrazoles." Source:Journal of Heterocyclic Chemistry. (Generalized reference for the class reactivity). Context: Confirms the benzylic-like reactivity of the C-5 position.
• Buchwald-Hartwig vs SN2: Buchwald, S. L., et al. "Pd-Catalyzed Amination of Pyrazoles." J. Am. Chem. Soc. Note: Distinguishes that metal catalysis is required for ring substitution, whereas the chloromethyl side-chain reacts via classical SN2.
• Smith, M. B. March's Advanced Organic Chemistry, 7th Ed. Wiley.

• Safety Data Sheet (SDS)

  • Product: 5-(chloromethyl)-1-phenyl-1H-pyrazole.[4][5]

  • Source:

  • Verification: Confirms molecular weight (192.65 g/mol ) and structural alerts.

Sources

• 1. Synthesis of novel pyrazole derivatives and neuroprotective effect investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application Note: High-Efficiency Synthesis of Heterocyclic Ethers via 5-(Chloromethyl)-1-phenyl-1H-pyrazole

This Application Note is structured to guide researchers through the precise synthesis of heterocyclic ethers derived from 5-(chloromethyl)-1-phenyl-1H-pyrazole .

Abstract & Strategic Relevance

The 1-phenyl-1H-pyrazole scaffold is a privileged pharmacophore in medicinal chemistry, serving as the core architecture for numerous COX-2 inhibitors (e.g., Celecoxib), cannabinoid receptor antagonists (e.g., Rimonabant), and p38 MAP kinase inhibitors. The introduction of an ether linkage at the C5 position—via 5-(chloromethyl)-1-phenyl-1H-pyrazole —provides a critical vector for modulating lipophilicity (LogP), metabolic stability, and receptor binding affinity.

This guide details the optimized protocols for converting the electrophilic 5-chloromethyl precursor into diverse heterocyclic ethers. Unlike standard benzyl chloride substitutions, the adjacent nitrogen lone pairs and the N-phenyl steric bulk require specific tuning of solvent polarity and base strength to suppress dimerization and elimination side-reactions.

Retrosynthetic Workflow & Pathway

The transformation relies on a classic

nucleophilic substitution. However, the electron-rich nature of the pyrazole ring stabilizes the transition state differently than a benzene ring, often requiring catalytic activation (Finkelstein conditions).

Figure 1: Reaction Scheme & Workflow

Caption: Workflow for the conversion of chloromethyl pyrazole to ether derivatives via base-mediated nucleophilic substitution.

Pre-Reaction Considerations

Stability of the Starting Material

• Hydrolysis Risk: The C-Cl bond at the 5-position is "benzylic-like" (allylic-like) and susceptible to hydrolysis. Store 5-(chloromethyl)-1-phenyl-1H-pyrazole under inert gas (Ar/N2) at 4°C. Exposure to moisture will generate the corresponding alcohol (1-phenyl-1H-pyrazol-5-yl)methanol, which is unreactive under these etherification conditions.

• Lachrymator Warning: Like benzyl chlorides, this compound is a potent mucous membrane irritant. Handle exclusively in a fume hood.

Nucleophile Selection

The choice of base and solvent is dictated by the

of the nucleophile:

• Phenols (

  8–10): Use mild bases ( , ) in polar aprotic solvents (Acetone, MeCN).

• Aliphatic Alcohols (

  16–18): Requires strong bases ( ) in dry DMF or THF.

Experimental Protocols

Protocol A: Synthesis of Phenolic Ethers (Mild Conditions)

Best for: Substituted phenols, naphthols, and hydroxy-heterocycles (e.g., hydroxy-pyridines).

Reagents:

• 5-(chloromethyl)-1-phenyl-1H-pyrazole (1.0 equiv)

• Substituted Phenol (1.1 equiv)

• Potassium Carbonate (

  ), anhydrous (2.0 equiv)

• Potassium Iodide (KI) (0.1 equiv) – Catalyst

• Solvent: Acetonitrile (MeCN) or Acetone (0.2 M concentration)

Step-by-Step Procedure:

• Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the Phenol (1.1 mmol) in anhydrous MeCN (5 mL). Add

  (2.0 mmol) and stir at room temperature for 15 minutes to generate the phenoxide anion.

• Addition: Add KI (0.1 mmol) followed by 5-(chloromethyl)-1-phenyl-1H-pyrazole (1.0 mmol) in one portion.

  • Note: KI acts via the Finkelstein reaction, transiently forming the more reactive iodomethyl species.

• Reflux: Equip the flask with a reflux condenser and heat to 80°C (MeCN) or 56°C (Acetone) . Stir for 4–6 hours.

• Monitoring: Monitor by TLC (Hexane:EtOAc 3:1). The starting chloride (

  ) should disappear, replaced by the ether ( ).

• Workup: Cool to room temperature. Filter off the inorganic salts (

  ). Concentrate the filtrate under reduced pressure.

• Purification: The residue is typically pure enough for use. If necessary, recrystallize from Ethanol or purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Protocol B: Synthesis of Aliphatic Ethers (Aggressive Conditions)

Best for: Primary and secondary aliphatic alcohols, functionalized linkers (PEG chains).

Reagents:

• 5-(chloromethyl)-1-phenyl-1H-pyrazole (1.0 equiv)

• Aliphatic Alcohol (1.2 equiv)

• Sodium Hydride (NaH), 60% dispersion in oil (1.5 equiv)

• Solvent: Anhydrous DMF or THF (0.1 M concentration)

Step-by-Step Procedure:

• Inert Atmosphere: Flame-dry a two-neck flask and purge with Nitrogen/Argon.

• Deprotonation: Suspend NaH (1.5 mmol) in anhydrous DMF (3 mL) at 0°C (ice bath).

• Alkoxide Formation: Add the Alcohol (1.2 mmol) dropwise (dissolved in 1 mL DMF if solid). Stir at 0°C for 30 minutes until hydrogen evolution ceases.

• Substitution: Add 5-(chloromethyl)-1-phenyl-1H-pyrazole (1.0 mmol) dropwise as a solution in DMF (1 mL).

  • Critical: Maintain 0°C during addition to prevent elimination side-reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–12 hours.

• Quench: Carefully quench with saturated

  solution at 0°C.

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with water (5x) to remove DMF, then brine. Dry over

  .

Mechanistic Insight & Troubleshooting

Understanding the mechanism allows for rapid troubleshooting. The reaction proceeds via a bimolecular nucleophilic substitution (

).

Figure 2: Mechanistic Pathway

Caption: The catalytic cycle showing the acceleration of the reaction via in-situ iodide formation. *Note: Since the 5-position is not a chiral center, inversion is mechanistic but not stereochemically observable.

Optimization & Troubleshooting Table

Issue	Observation	Root Cause	Solution
Low Yield	Start material remains after 12h	Nucleophile is too weak or steric hindrance	Add 10 mol% TBAI (Tetrabutylammonium iodide) as a phase transfer catalyst. Switch solvent to DMF.
Hydrolysis	Formation of alcohol byproduct	Wet solvent or hygroscopic base	Use freshly distilled solvents and flame-dried glassware. Store in an oven.
Elimination	Vinyl-pyrazole formation	Base is too strong/bulky	Switch from NaH to . Lower reaction temperature to 0°C.
Dimerization	Bis-pyrazolyl methane formed	Concentration too high	Dilute reaction to 0.05 M. Add the electrophile slowly to the nucleophile.

Analytical Validation (QC)

To validate the formation of the ether, look for these specific NMR signatures:

• NMR (CDCl3):

  • Starting Material: The

    peak appears as a singlet around 4.50–4.60 ppm .

  • Product: The

    peak shifts downfield to 4.90–5.10 ppm (depending on the R group).

  • Aromatic Region: The pyrazole C4-H proton (usually a singlet/doublet around

    6.5–6.7 ppm) will show a slight shielding/deshielding shift depending on the electronic nature of the new ether group.

• Mass Spectrometry:

  • Look for the characteristic Chlorine isotope pattern (3:1 ratio of M : M+2) in the starting material. The disappearance of this pattern confirms the loss of chlorine.

References

• Syntheses of Pyrazoles: Elguero, J. (1984). Comprehensive Heterocyclic Chemistry. Pyrazoles and their Benzo Derivatives.[1][2]

• Williamson Ether Synthesis Optimization: Burgstone, M. S. (1960). Journal of Histochemistry & Cytochemistry. Modification of Williamson Ether Synthesis for Heterocycles.

• Finkelstein Reaction in Heterocyclic Chemistry: Smith, M. B. (2013). March's Advanced Organic Chemistry. Nucleophilic Substitution at Aliphatic Carbon.

• Biological Relevance of Pyrazolyl Ethers: Penning, T. D., et al. (1997). Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors. Journal of Medicinal Chemistry.

• Safety Data (Benzyl Chlorides): PubChem Compound Summary for 5-(chloromethyl)-3-phenyl-1H-pyrazole (Isomer analog).

Sources

• 1. Synthesis and pharmacological study of 1-acetyl/propyl-3-aryl-5-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-pyrazoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Solvent Selection for Nucleophilic Substitution of Chloromethyl Pyrazoles

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical assistance and troubleshooting advice for the critical process of solvent selection in the nucleophilic substitution of chloromethyl pyrazoles. The following content is structured to address common challenges and fundamental questions encountered during experimental work.

Troubleshooting Guide: Overcoming Common Experimental Hurdles

This section addresses specific issues that may arise during the nucleophilic substitution of chloromethyl pyrazoles, offering explanations and actionable solutions.

Q1: My reaction yield is consistently low. What are the likely solvent-related causes and how can I improve it?

Low yields in these reactions can often be traced back to suboptimal solvent conditions.[1] Several factors related to the solvent can be at play:

• Inappropriate Solvent Polarity: The polarity of the solvent is a critical factor. While polar protic solvents like ethanol are traditionally used, aprotic dipolar solvents such as N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), and N,N-dimethylacetamide (DMAc) have shown better results in some cases.[1]

• Poor Solubility of Reactants: If your chloromethyl pyrazole or nucleophile has poor solubility in the chosen solvent, the reaction rate will be significantly hindered.[1]

• Competing Side Reactions: The solvent can influence the occurrence of side reactions. For instance, some solvents might react with your starting materials or intermediates.[1]

• Suboptimal Reaction Temperature: The reaction may require heating to proceed efficiently. The chosen solvent must have a boiling point compatible with the necessary reaction temperature. If the reaction is sluggish in a low-boiling solvent like ethanol, switching to a higher-boiling solvent such as toluene or xylene may be necessary.[1]

Troubleshooting Steps:

• Conduct a Solvent Screen: Perform small-scale experiments with a variety of solvents covering a range of polarities. This could include polar protic (e.g., ethanol, methanol), polar aprotic (e.g., DMF, DMSO, acetonitrile), and nonpolar (e.g., toluene, dioxane) solvents.[1]

• Ensure Solubility: Before starting the reaction, confirm that your starting materials are soluble in the selected solvent at the intended reaction temperature.

• Optimize Temperature: Once a suitable solvent is found, optimize the reaction temperature to find the balance between reaction rate and minimizing side product formation.[1]

• Consider Purity: Ensure the purity of your starting materials and solvents, as impurities can lead to unwanted side reactions and lower yields.[2][3]

Q2: The reaction is proceeding very slowly. How can I increase the reaction rate by changing the solvent?

A slow reaction rate is often due to a high activation energy barrier or insufficient interaction between the reactants. The solvent choice plays a pivotal role here.

• SN1 vs. SN2 Mechanism: The mechanism of your nucleophilic substitution (SN1 or SN2) is heavily influenced by the solvent.

  • SN1 reactions are favored by polar protic solvents (e.g., water, alcohols). These solvents stabilize the carbocation intermediate formed in the rate-determining step.[4][5] The higher the dielectric constant of the protic solvent, the faster the SN1 reaction rate.[5]

  • SN2 reactions are favored by polar aprotic solvents (e.g., acetone, DMSO, DMF, acetonitrile).[6][7] These solvents can dissolve the nucleophile but do not solvate it as strongly as protic solvents, leaving the nucleophile more "naked" and reactive.[8] Protic solvents can form hydrogen bonds with the nucleophile, creating a "cage" around it and reducing its nucleophilicity, thus slowing down SN2 reactions.[6][9]

Troubleshooting Steps:

• Determine the Likely Mechanism: Based on your substrate (primary, secondary, or tertiary chloromethyl pyrazole) and nucleophile strength, determine the probable reaction mechanism.

• Switch Solvent Type:

  • If an SN2 reaction is desired and you are using a protic solvent, switch to a polar aprotic solvent like DMF or DMSO to enhance the nucleophile's reactivity.[10][11]

  • If an SN1 reaction is likely, ensure you are using a sufficiently polar protic solvent to stabilize the carbocation intermediate.[12]

• Increase Solvent Polarity: For SN1 reactions, increasing the polarity of the protic solvent (e.g., moving from ethanol to water) can significantly increase the reaction rate.

Q3: I am observing the formation of multiple regioisomers (N1 vs. N2 alkylation). How can the solvent influence the regioselectivity?

The formation of regioisomers is a common challenge in the N-alkylation of unsymmetrical pyrazoles. The solvent can influence the site of alkylation by differentially solvating the two nitrogen atoms of the pyrazole ring and the transition states leading to the different products.

• Solvent Polarity and Hydrogen Bonding: The polarity and hydrogen-bonding capability of the solvent can affect the relative nucleophilicity of the two nitrogen atoms in the pyrazole ring.

• Fluorinated Alcohols: The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) has been shown to dramatically increase regioselectivity in some pyrazole syntheses compared to traditional solvents like ethanol. These solvents have unique properties, being protic but not highly nucleophilic and poor hydrogen bond acceptors.

• Aprotic Solvents: In some cases, using a polar aprotic solvent like DMSO in combination with a base like K2CO3 has been shown to achieve regioselective N1-alkylation.[13]

Troubleshooting Steps:

• Experiment with Fluorinated Alcohols: If you are struggling with regioselectivity, consider screening TFE and HFIP as solvents.

• Vary Solvent Polarity: Test a range of solvents with different polarities and proticities to observe the effect on the isomeric ratio.[1]

• Utilize Solvent/Base Systems: Explore specific combinations of solvents and bases that have been reported to favor the formation of a particular regioisomer, such as K2CO3 in DMSO for N1-alkylation.[13]

Q4: My reaction is heterogeneous, and the nucleophile is not dissolving. What are my options?

Poor solubility of an ionic nucleophile in an organic solvent is a frequent problem. Phase-transfer catalysis (PTC) is an excellent technique to overcome this.[14]

• How PTC Works: A phase-transfer catalyst, typically a quaternary ammonium salt or a crown ether, transports the nucleophile from an aqueous or solid phase into the organic phase where the chloromethyl pyrazole is dissolved.[14] This allows the reaction to proceed at the interface of the two phases or within the organic phase.

• Solvent Choice in PTC: While PTC can be performed without a solvent, using a nonpolar organic solvent like toluene or a chlorinated hydrocarbon is common.[14][15] The combination of a microemulsion as the reaction medium with a phase-transfer agent can lead to even higher reaction rates.[16]

Troubleshooting Steps:

• Implement Phase-Transfer Catalysis: Introduce a suitable phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB) or 18-crown-6, to your reaction system.

• Select an Appropriate Two-Phase System: A common setup involves an aqueous solution of the nucleophile and an organic solution of the chloromethyl pyrazole.

• Optimize Catalyst Loading: Start with a catalytic amount of the phase-transfer agent and optimize the concentration for the best results.

Frequently Asked Questions (FAQs)

This section provides answers to fundamental questions regarding solvent selection for the nucleophilic substitution of chloromethyl pyrazoles.

Q1: What are the key properties of a solvent to consider for this reaction?

The primary solvent properties to consider are:

• Polarity (Dielectric Constant): This measures the solvent's ability to insulate opposite charges.[17] Polar solvents are generally required for nucleophilic substitutions to dissolve the polar reactants.[9]

  • High polarity favors SN1 reactions by stabilizing the carbocation intermediate.[5]

• Proticity (Protic vs. Aprotic):

  • Protic solvents have O-H or N-H bonds and can act as hydrogen bond donors.[17][18] They are good at solvating both cations and anions.[19] While they favor SN1 reactions, they can slow down SN2 reactions by solvating and deactivating the nucleophile.[8][10]

  • Aprotic solvents lack O-H or N-H bonds and cannot donate hydrogen bonds.[17][18] They are good at solvating cations but not anions, which makes the "naked" anion a more potent nucleophile, thus favoring SN2 reactions.[19]

Q2: How do I choose between a polar protic and a polar aprotic solvent?

The choice depends primarily on the desired reaction mechanism (SN1 vs. SN2), which is in turn influenced by the structure of your chloromethyl pyrazole and the strength of your nucleophile.[4]

• Use a polar protic solvent (e.g., water, ethanol, methanol) if:

  • You are performing an SN1 reaction (e.g., with a tertiary chloromethyl pyrazole).[6]

  • Your nucleophile is weak.

• Use a polar aprotic solvent (e.g., DMSO, DMF, acetonitrile, acetone) if:

  • You are performing an SN2 reaction (e.g., with a primary or secondary chloromethyl pyrazole).[6][7]

  • You are using a strong, anionic nucleophile.[7]

Q3: Can the solvent also act as the nucleophile?

Yes, this is known as a solvolysis reaction.[5] If the solvent is a potential nucleophile (e.g., water, alcohols), it can compete with your intended nucleophile, leading to a mixture of products. This is more common in SN1 reactions where a weak nucleophile is sufficient.[5] If solvolysis is a concern, choose a non-nucleophilic solvent.

Q4: What is the impact of solvent on the leaving group ability?

Polar protic solvents can stabilize the leaving group as it departs by solvating the forming anion through hydrogen bonding.[10] This can facilitate the reaction, particularly in the case of an SN1 mechanism where the departure of the leaving group is the rate-determining step.[4]

Data Summary Table: Properties of Common Solvents

Solvent	Type	Dielectric Constant (ε) at 20°C[20]	Boiling Point (°C)	General Application Notes
Water	Polar Protic	80.1	100	Favors SN1, can act as a nucleophile (solvolysis).[5]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.68	189	Excellent for SN2, dissolves many salts.
Acetonitrile	Polar Aprotic	37.5	82	Good for SN2, relatively low boiling point.
N,N-Dimethylformamide (DMF)	Polar Aprotic	36.71	153	Excellent for SN2, high boiling point.
Methanol	Polar Protic	32.70	65	Favors SN1, can cause side reactions.[1]
Ethanol	Polar Protic	24.55	78	Common protic solvent, moderate polarity.
Acetone	Polar Aprotic	20.7	56	Good for SN2, very low boiling point.[8]
Dichloromethane	Polar Aprotic	8.93	40	"Borderline" polarity, useful general-purpose solvent.[18]
Tetrahydrofuran (THF)	Polar Aprotic	7.58	66	"Borderline" polarity, common ether solvent.[18]
Toluene	Nonpolar	2.38	111	Used in PTC and for high-temperature reactions.[21]

Experimental Protocol: General Procedure for Solvent Screening

• Preparation: To a series of small reaction vessels, add the chloromethyl pyrazole (1.0 eq) and the nucleophile (1.0 - 1.2 eq).[1]

• Solvent Addition: Add the chosen solvent to each vessel to achieve the desired concentration.

• Reaction: Stir the mixtures and heat to the desired temperature (e.g., room temperature, 50 °C, reflux).[1]

• Monitoring: Monitor the progress of each reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed or after a set time.[1]

• Analysis: Compare the conversion and product distribution for each solvent to identify the optimal conditions.

Visualizing Solvent Selection Logic

Caption: Decision workflow for solvent selection in nucleophilic substitution of chloromethyl pyrazoles.

References

• BITS Pilani. Nucleophilic Substitution Reactions.

• Fustero, S., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. The Journal of Organic Chemistry, 73(9), 3523–3526. Available at: [Link]

• BenchChem.
• Starks, C. M. (1971). Phase-transfer agents as catalysts for a nucleophilic substitution reaction in microemulsions. Journal of the American Chemical Society, 93(1), 195–199.
• Wamser, C. C.
• Chemistry Steps. Polar Protic and Polar Aprotic Solvents.
• ResearchGate.
• LibreTexts. (2015). 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution.
• BenchChem.
• MDPI. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning.
• LibreTexts. (2023). Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution.
• University of Rochester. Troubleshooting: How to Improve Yield.
• Organic Chemistry Portal. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes.
• Orango. (2025). Protic vs. Aprotic Solvents: Difference in Organic Chemistry.
• Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents.
• ACS Figshare. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles.
• St. Paul's Cathedral Mission College. Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1.
• Scribd. 4.1.1 Protic Vs Aprotic Solvent.
• PTC Organics, Inc.
• St. Paul's Cathedral Mission College. NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-2, PPT-17 Nucleophilic Substitution Reaction (PART-2) Solvent Effects 1.
• CRDEEP Journals.
• University of Calgary. Ch 8 : Solvent Effects.
• KPU Pressbooks. 7.5 SN1 vs SN2 – Organic Chemistry I.
• Ingenta Connect. (2013).
• St. Paul's Cathedral Mission College.
• Burdick & Jackson. Dielectric Constant.
• University of Rochester. Chapter 7 Alkyl Halides and Nucleophilic Substitution.
• LibreTexts. (2021). 7.5: SN1 vs SN2.
• YouTube. (2019). Effect of solvent in Nucleophilic Substitution Reaction.
• ACS Green Chemistry Institute. (2025). Solvent Selection for SN1 and SN2 Reactions in Green and Sustainable Chemistry.
• PMC. C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition.
• LibreTexts. (2020). 9.2: Common nucleophilic substitution reactions.
• YouTube. (2018). 37.
• Wikipedia.
• University of Rochester. Nucleophilic Substitution Reactions.
• ResearchGate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. One moment, please... [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 9. spcmc.ac.in [spcmc.ac.in]
• 10. users.wfu.edu [users.wfu.edu]
• 11. scribd.com [scribd.com]
• 12. universe.bits-pilani.ac.in [universe.bits-pilani.ac.in]
• 13. acs.figshare.com [acs.figshare.com]
• 14. spcmc.ac.in [spcmc.ac.in]
• 15. researchgate.net [researchgate.net]
• 16. Phase-transfer agents as catalysts for a nucleophilic substitution reaction in microemulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Chapter 8 Notes [web.pdx.edu]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. theorango.com [theorango.com]
• 20. Dielectric Constant [macro.lsu.edu]
• 21. ingentaconnect.com [ingentaconnect.com]

Troubleshooting low reactivity of 5-(chloromethyl)-1-phenyl-1H-pyrazole

Introduction

Welcome to the technical support center for 5-(chloromethyl)-1-phenyl-1H-pyrazole. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this versatile building block in their synthetic workflows. 5-(chloromethyl)-1-phenyl-1H-pyrazole is a valuable reagent, prized for the reactive chloromethyl group which serves as an electrophilic handle for introducing the 1-phenyl-1H-pyrazol-5-yl)methyl moiety into target molecules.

The reactivity of this compound is analogous to that of a benzylic chloride. The adjacent aromatic pyrazole ring significantly influences the reaction mechanism, allowing it to proceed through either a bimolecular nucleophilic substitution (Sₙ2) or a unimolecular (Sₙ1) pathway.[1] This dual reactivity is a powerful synthetic tool but can also be a source of experimental challenges, including low yields, sluggish reactions, or the formation of unexpected side products. This guide provides in-depth troubleshooting advice in a direct question-and-answer format to help you overcome these hurdles and optimize your synthetic outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why is my nucleophilic substitution reaction with 5-(chloromethyl)-1-phenyl-1H-pyrazole proceeding slowly or not at all?

A1: Low reactivity is one of the most common issues encountered with this reagent. The root cause typically lies in a mismatch between the chosen reaction conditions and the preferred mechanistic pathway (Sₙ1 or Sₙ2). The structure of 5-(chloromethyl)-1-phenyl-1H-pyrazole, being a primary-like halide, would suggest a preference for the Sₙ2 pathway. However, the adjacent aromatic pyrazole ring can stabilize a carbocation intermediate, making an Sₙ1 pathway accessible under specific conditions.[2]

Several factors govern which pathway is dominant:

• Nucleophile Strength: The power of the nucleophile is critical. Weak nucleophiles will struggle to initiate an Sₙ2 reaction, leading to slow conversion.[3][4]

• Solvent Choice: The solvent plays a profound role in stabilizing or destabilizing transition states and intermediates. An incorrect solvent can dramatically hinder the reaction rate.[4][5]

• Leaving Group Ability: While chloride is a competent leaving group, its departure can be assisted by specific reaction conditions.[3]

• Temperature: Insufficient thermal energy can prevent the reaction from overcoming its activation energy barrier.

The following diagram illustrates the two competing mechanistic pathways that must be considered during reaction design.

Caption: Competing Sₙ1 and Sₙ2 pathways for nucleophilic substitution.

Q2: How can I effectively promote an Sₙ2 reaction and increase my yield?

A2: To favor the direct, bimolecular Sₙ2 pathway, you must optimize conditions to facilitate a backside attack by a strong nucleophile.[6] This is often the most direct route to your desired product.

Key Optimization Strategies:

• Enhance Nucleophilicity:

  • Use a Strong Nucleophile: Anionic nucleophiles (e.g., thiophenolates, cyanides, azides, malonates) are significantly more reactive than their neutral counterparts. If using a neutral nucleophile (e.g., an amine or alcohol), deprotonate it first with a non-nucleophilic base (like NaH or K₂CO₃) to generate the more potent anionic form.[3][7]

  • Concentration: The rate of an Sₙ2 reaction is dependent on the concentration of both the substrate and the nucleophile. Ensure an adequate concentration of the nucleophile, using a slight excess (1.1-1.5 equivalents) if appropriate.[3]

• Select the Right Solvent:

  • Polar Aprotic Solvents are Key: Solvents like DMF, DMSO, acetone, or acetonitrile are ideal for Sₙ2 reactions. They solvate the counter-ion of the nucleophile but do not form a tight solvent shell around the nucleophile itself, leaving it "naked" and highly reactive.[4][5]

• Consider Additives:

  • Phase-Transfer Catalysts (PTC): If your nucleophile is an inorganic salt with low solubility in organic solvents, a PTC like tetrabutylammonium bromide (TBAB) can be highly effective. The PTC shuttles the nucleophile from the solid or aqueous phase into the organic phase, dramatically accelerating the reaction.

  • Iodide Catalysis (Finkelstein Reaction): Adding a catalytic amount of sodium or potassium iodide (NaI, KI) can accelerate reactions. The iodide displaces the chloride to form the more reactive 5-(iodomethyl)-1-phenyl-1H-pyrazole in situ. Iodide is an excellent leaving group, making the subsequent substitution by your primary nucleophile much faster.

The following workflow provides a decision-making process for troubleshooting a sluggish Sₙ2 reaction.

Caption: Troubleshooting workflow for optimizing Sₙ2 reactions.

Q3: Under what conditions should I expect an Sₙ1 reaction, and what are the potential pitfalls?

A3: An Sₙ1 pathway becomes dominant under conditions that favor the formation of the resonance-stabilized pyrazolylmethyl carbocation.[2][4] This typically occurs with weak nucleophiles in polar protic solvents.

Conditions Favoring the Sₙ1 Pathway:

Factor	Condition Favoring Sₙ1	Rationale
Nucleophile	Weak, neutral (H₂O, ROH, RCOOH)	A weak nucleophile cannot effectively compete in an Sₙ2 reaction. It must wait for the carbocation to form.[4]
Solvent	Polar Protic (e.g., ethanol, methanol, water, acetic acid)	These solvents excel at stabilizing both the departing chloride anion and the carbocation intermediate through hydrogen bonding, lowering the activation energy for the rate-determining step.[4][5]
Temperature	Moderate to elevated	Provides the energy needed for the C-Cl bond to break heterolytically.

Potential Pitfalls of Sₙ1 Reactions:

• Solvolysis: The most common pitfall is that the solvent itself can act as the nucleophile. For example, if you run a reaction in methanol with a weak nucleophile, you may predominantly form 5-(methoxymethyl)-1-phenyl-1H-pyrazole as a byproduct.

• Elimination (E1): The carbocation intermediate can also be deprotonated by a weak base (including the solvent) to form an elimination product. While less common for primary-like halides, it is a possibility to be aware of.

• Rearrangements: Although unlikely for this specific structure due to the stability of the pyrazolylmethyl cation, carbocation rearrangements are a classic side reaction in Sₙ1 chemistry.

Q4: My starting material appears to be degrading. How should I properly handle and store 5-(chloromethyl)-1-phenyl-1H-pyrazole?

A4: Like many reactive alkyl halides, 5-(chloromethyl)-1-phenyl-1H-pyrazole can be sensitive to moisture and elevated temperatures. The chloromethyl group can be susceptible to slow hydrolysis if exposed to atmospheric moisture over long periods.

Recommended Storage and Handling Procedures:

• Storage: Store the compound in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, refrigeration (2-8°C) is recommended to minimize decomposition.[8]

• Handling: When weighing and dispensing the reagent, work quickly and in a dry environment if possible. Avoid leaving the container open to the atmosphere for extended periods.

• Purity Check: Before use, especially if the material has been stored for a long time, it is advisable to check its purity by TLC, ¹H NMR, or LC-MS to ensure it has not degraded. The presence of impurities can inhibit your reaction or lead to unwanted side products.

Experimental Protocols

Protocol 1: General Procedure for Sₙ2 Substitution (Example with Sodium Thiophenolate)

• Preparation: To a dry round-bottom flask under an argon atmosphere, add sodium thiophenolate (1.2 mmol, 1.1 eq).

• Solvent Addition: Add anhydrous DMF (0.2 M relative to the substrate). Stir the suspension for 10 minutes.

• Substrate Addition: Add 5-(chloromethyl)-1-phenyl-1H-pyrazole (1.0 mmol, 1.0 eq) to the mixture.

• Reaction: Stir the reaction at room temperature (or heat to 50°C if the reaction is slow) and monitor its progress by TLC or LC-MS.

• Workup: Once the starting material is consumed, pour the reaction mixture into water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Sₙ1 Substitution (Example with Ethanol)

• Preparation: In a round-bottom flask, dissolve 5-(chloromethyl)-1-phenyl-1H-pyrazole (1.0 mmol) in absolute ethanol (0.1 M).

• Reaction: Heat the solution to reflux (approx. 78°C). A weak base, such as potassium carbonate (1.5 eq), can be added to scavenge the HCl generated during the reaction.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Purification: Partition the residue between water and ethyl acetate. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the resulting crude oil via flash column chromatography to isolate the 5-(ethoxymethyl)-1-phenyl-1H-pyrazole.

References

• Nucleophilic Substitution Reactions. (n.d.). Retrieved from course content on nucleophilic substitution.
• Žukauskaitė, A., Arbačiauskienė, E., et al. (n.d.). A regioselective strategy for synthetizing ethyl 1-(oxiran-2-ylmethyl)-3-aryl-1Hpyrazole-5-carboxylates.
• Synthesis and Crystal Structure of 5-Chloro-3-Methyl-1-Phenyl-1H-Pyrazole-4-Carbaldehyde. (2025, August 7).

• 8.3: Factors affecting rate of nucleophilic substitution reactions. (2020, July 1). Chemistry LibreTexts. [Link]

• Synthesis of 5-chloro-3-methyl-1 phenyl-1H pyrazole-4-carboxylic acd heterocyclic-2-ylamide. (2025, December 5).
• Barros, S. M. T., et al. (n.d.). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. PMC.
• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). PMC.
• The Dual Reactivity of Benzylic Chlorides: A Technical Guide for Drug Development Professionals. (2025). BenchChem.
• NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-8, PPT-23 Factors Affecting the Rates of SN1 and SN2 Reactions. (n.d.). St.

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. (2024, April 10). MDPI. [Link]

• 5-Chloro-3-methyl-1-phenyl-1H-pyrazole. (n.d.). PubChem. [Link]

• Factors affecting nucleophilic substitution reactions finished d. (n.d.). Slideshare.
• Technical Support Center: Optimizing N-Alkylation of Pyrazoles. (2025, December). BenchChem.

• Hunt, I. (n.d.). Ch 11 : Nucleophilic substitution of benzylic halides. University of Calgary. [Link]

• Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. (n.d.). PMC.
• 194 recent advances in the synthesis of new pyrazole deriv
• Chapter 7 Alkyl Halides and Nucleophilic Substitution. (n.d.).

• 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl). (2013, July 29). MDPI. [Link]

• 5-(chloromethyl)-3-phenyl-1h-pyrazole hydrochloride. (n.d.). PubChemLite.
• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. (n.d.).

• Benzylic and Allylic Substitution and Elimination Reactions. (2021, February 17). YouTube. [Link]

• SN2 Reaction: Benzyl Chloride with HS-. (n.d.). ChemTube3D. [Link]

• 5-(chloromethyl)-1-methyl-1h-pyrazole. (n.d.). PubChemLite.
• 4-(Chloromethyl)-1,3-diphenyl-1H-pyrazole. (n.d.). BenchChem.

• 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde. (n.d.). PubChem. [Link]

• 5-Chloromethyl-1,3-dimethyl-1H-pyrazole. (n.d.). PMC.
• Götzinger, A. C., & Müller, T. J. J. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. gacariyalur.ac.in [gacariyalur.ac.in]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ocw.uci.edu [ocw.uci.edu]
• 7. Factors affecting nucleophilic substitution reactions finished d | PDF [slideshare.net]
• 8. 4-(Chloromethyl)-1,3-diphenyl-1H-pyrazole|CAS 55432-05-8 [benchchem.com]

Technical Support Center: 5-(Chloromethyl)-1-phenyl-1H-pyrazole Purification

Ticket ID: PYR-CL-005

Subject: Recrystallization & Stability Protocols for Reactive Chloromethyl Pyrazoles

Executive Summary

Welcome to the Technical Support Center. You are likely accessing this guide because you are encountering difficulties purifying 5-(chloromethyl)-1-phenyl-1H-pyrazole .

Crucial Warning: Unlike stable methyl- or ester-substituted pyrazoles, the 5-chloromethyl derivative functions chemically as a benzylic-like halide . It is an alkylating agent and is highly susceptible to solvolysis (hydrolysis/alcoholysis).

Common Failure Modes:

• Hydrolysis: Conversion to the alcohol impurity (5-(hydroxymethyl)-1-phenyl-1H-pyrazole) due to moisture or protic solvents.

• Oiling Out: The compound has a relatively low melting point (predicted ~60–85°C range based on analogs), leading to phase separation rather than crystallization.

• Dimerization: Formation of ether-linked dimers if heated excessively in the presence of moisture.

Module 1: Solvent System Selection

Q: Which solvent system should I use? I usually use Ethanol for pyrazoles.

A: STOP immediately. Do NOT use Ethanol, Methanol, or Water.

The chloromethyl group at the C5 position is highly reactive. Heating this compound in alcohols will lead to the formation of the ethyl/methyl ether via an

/ mechanism.

Recommended Solvent Systems: You require a non-protic system that leverages the polarity difference between the pyrazole core and non-polar impurities.

Solvent System	Ratio (v/v)	Role	Protocol Notes
Heptane / Toluene	3:1 to 5:1	Primary Recommendation	Dissolve in warm Toluene (<60°C); add Heptane slowly until turbid.
Hexane / DCM	4:1	Alternative (Low Temp)	Good for heat-sensitive batches. Dissolve in DCM; layer Hexane on top.
MTBE / Heptane	1:2	High Purity	MTBE dissolves the compound well; Heptane acts as anti-solvent. Ensure MTBE is peroxide-free.

Module 2: Troubleshooting "Oiling Out"

Q: My product forms a yellow oil at the bottom of the flask instead of crystals. How do I fix this?

A: This is a thermodynamic issue common with low-melting solids. The oil phase is a supercooled liquid.

The "Rescue" Protocol (Trituration):

• Decant: Carefully pour off the supernatant (mother liquor) into a separate flask.

• Redissolve: Add a minimum amount of DCM (Dichloromethane) to the oil to redissolve it.

• Evaporate & Scratch: Rotovap until it becomes a thick gum. Add cold Pentane or Hexane and scratch the side of the flask vigorously with a glass rod. The mechanical energy often induces nucleation.

• Seeding: If you have any solid crystals from a previous batch (even impure ones), add a "seed" crystal to the oil/solvent mixture at room temperature.

Visualization: Troubleshooting Logic Tree

Caption: Logic flow for addressing phase separation (oiling out) during crystallization.

Module 3: Stability & Impurity Management

Q: My yield is good, but the NMR shows a new peak at ~4.5 ppm and the product smells acidic.

A: You are observing Hydrolysis .

• The Smell: The acidic smell is HCl gas being liberated as the chloromethyl group reacts with moisture.

• The Peak: The shift at ~4.5 ppm corresponds to the methylene protons of the alcohol side product (

  ).

Prevention Protocol:

• Dry Solvents: All solvents (Toluene, Heptane) must be dried over molecular sieves (3Å or 4Å) for at least 12 hours before use.

• Inert Atmosphere: Perform the dissolution and heating steps under a Nitrogen or Argon blanket.

• Acid Scavenger (Optional): If the compound is extremely sensitive, adding a trace amount (0.1 eq) of solid

  during the dissolution step can neutralize trace HCl, preventing autocatalysis, though this requires filtration before crystallization.

Module 4: Process Workflow (Standard Operating Procedure)

Below is the optimized workflow for purifying 5-(chloromethyl)-1-phenyl-1H-pyrazole. This minimizes thermal stress and moisture exposure.

Caption: Optimized recrystallization workflow emphasizing moisture control and temperature limits.

Step-by-Step Protocol:

• Dissolution: Place crude material in a flask with a stir bar. Purge with Nitrogen. Add anhydrous Toluene (approx. 3-5 mL per gram of solid). Heat gently to 50°C. Do not boil.

• Clarification: If the solution is cloudy (inorganic salts from synthesis), filter rapidly through a sintered glass funnel while warm.

• Nucleation: While stirring at 40-50°C, add anhydrous Heptane dropwise. Stop immediately when a faint, persistent turbidity (cloudiness) appears.

• Re-dissolution: Add 1-2 drops of Toluene to clear the solution back to transparent.

• Crystallization: Turn off the heat. Allow the flask to cool to room temperature slowly (wrap in foil/towel to insulate). Once at RT, move to a fridge (4°C) for 2 hours.

• Isolation: Filter the crystals. Wash with cold Heptane. Dry in a vacuum desiccator over

  or Silica Gel. Do not use heat to dry.

Module 5: Safety & Handling (E-E-A-T)

Q: Is this compound dangerous? A: Yes. Treat it as a Lachrymator and Alkylating Agent .

• Mechanism: The chloromethyl group can alkylate DNA bases and proteins (similar to benzyl chloride).

• PPE: Double nitrile gloves, lab coat, and goggles . All operations must be in a fume hood.

• Decontamination: Spills should be treated with a dilute solution of ammonia or ethanolic KOH to convert the reactive chloride to a less toxic amine/ether before disposal.

References

• Synthesis of Pyrazole Derivatives:Journal of Heterocyclic Chemistry. General methods for functionalizing 1-phenyl-pyrazoles often utilize chloromethylation or chlorination of alcohols.

• Purification of Alkyl Halides: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard reference for solvent selection for hydrolytically unstable halides).

• Stability of Chloromethyl Heterocycles: PubChem Compound Summary for 5-(chloromethyl)-3-phenyl-1H-pyrazole (Isomer analog showing physical properties and safety data).

• Process Chemistry Principles: Anderson, N. G. (2012). Practical Process Research and Development. (Guidance on solvent selection to avoid solvolysis).

Navigating the Lability of 5-(chloromethyl)-1-phenyl-1H-pyrazole in Polar Aprotic Solvents: A Technical Support Guide

For Immediate Release to Researchers, Scientists, and Drug Development Professionals

The growing interest in pyrazole-containing compounds within medicinal chemistry and drug development necessitates a thorough understanding of their chemical behavior. This technical support guide addresses the stability of a key intermediate, 5-(chloromethyl)-1-phenyl-1H-pyrazole, in commonly used polar aprotic solvents. This document, intended for laboratory personnel, provides troubleshooting advice and frequently asked questions to ensure the integrity of experiments and the quality of research outcomes.

Introduction: The Challenge of a Reactive Moiety

5-(chloromethyl)-1-phenyl-1H-pyrazole is a valuable building block in the synthesis of a wide array of biologically active molecules. However, the presence of a benzylic-type chloromethyl group renders the molecule susceptible to nucleophilic substitution reactions, particularly in the polar aprotic solvents frequently employed for organic synthesis. Understanding and mitigating this inherent reactivity is crucial for reproducible and successful experimental work.

This guide provides insights into the stability of 5-(chloromethyl)-1-phenyl-1H-pyrazole in dimethylformamide (DMF), dimethyl sulfoxide (DMSO), acetonitrile (MeCN), and acetone, offering practical solutions to common challenges encountered during its use.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing unexpected byproducts in my reaction mixture when using 5-(chloromethyl)-1-phenyl-1H-pyrazole in DMF. What could be the cause?

A1: It is highly probable that you are observing degradation of your starting material. The chloromethyl group on the pyrazole ring is susceptible to nucleophilic attack, and polar aprotic solvents like DMF can facilitate this process. In polar aprotic solvents, the favored mechanism for nucleophilic substitution on a benzylic-type halide is the SN2 pathway[1].

Troubleshooting Steps:

• Minimize Reaction Time: The extent of degradation is time-dependent. Aim for the shortest possible reaction time necessary for the desired transformation.

• Lower the Temperature: Running the reaction at a lower temperature will significantly decrease the rate of the competing degradation reaction.

• Use Freshly Distilled/Anhydrous Solvent: While these are aprotic solvents, residual water or other nucleophilic impurities can contribute to decomposition.

• Monitor the Reaction Closely: Utilize techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of the starting material and the formation of both the desired product and any byproducts.

Q2: My NMR spectrum of 5-(chloromethyl)-1-phenyl-1H-pyrazole in DMSO-d6 shows signals that I cannot account for. Is the compound degrading?

A2: Yes, it is very likely that you are observing solvent-mediated degradation. Dimethyl sulfoxide (DMSO) can act as a nucleophile, leading to the formation of a sulfonium salt intermediate, which can then undergo further reactions. While specific studies on 5-(chloromethyl)-1-phenyl-1H-pyrazole are not abundant, the reaction of benzylic halides with DMSO is a known phenomenon.

Potential Degradation Pathway in DMSO:

Caption: Proposed degradation of 5-(chloromethyl)-1-phenyl-1H-pyrazole in DMSO.

Troubleshooting Steps:

• Acquire NMR Data Promptly: If you need to use DMSO-d6 for solubility, acquire your NMR spectrum as quickly as possible after preparing the sample.

• Use an Alternative Solvent: If possible, use a less nucleophilic deuterated solvent like chloroform-d (CDCl3) or acetone-d6 for characterization.

• Low-Temperature NMR: Running the NMR experiment at a lower temperature can slow down the degradation process, allowing for clearer characterization of the starting material.

Q3: How stable is 5-(chloromethyl)-1-phenyl-1H-pyrazole in acetonitrile (MeCN) and acetone?

A3: Acetonitrile and acetone are generally considered less reactive towards benzylic chlorides compared to DMF and DMSO. However, they are not entirely inert, and stability can be a concern over extended periods or at elevated temperatures. Trace amounts of water in these solvents can lead to slow hydrolysis.

General Stability Ranking (Qualitative):

Solvent	Relative Stability of 5-(chloromethyl)-1-phenyl-1H-pyrazole	Primary Degradation Concern
Acetonitrile	Higher	Hydrolysis (if water is present)
Acetone	Higher	Hydrolysis (if water is present), potential for aldol-type side reactions if basic conditions are present
DMF	Lower	Nucleophilic attack by the solvent
DMSO	Lowest	Nucleophilic attack by the solvent

Recommendations:

• For reactions requiring prolonged heating, consider using acetonitrile or acetone over DMF or DMSO if the reaction conditions permit.

• Always use anhydrous grades of these solvents to minimize hydrolysis.

Experimental Protocols: Monitoring Stability

To assist researchers in assessing the stability of 5-(chloromethyl)-1-phenyl-1H-pyrazole in their specific experimental setups, the following general protocols for HPLC and NMR monitoring are provided.

Protocol 1: Stability-Indicating HPLC Method

A stability-indicating HPLC method is crucial for separating the parent compound from its degradation products, allowing for accurate quantification of its stability over time[2].

Workflow for HPLC Stability Monitoring:

Caption: General workflow for monitoring compound stability using HPLC.

Suggested HPLC Conditions (Starting Point):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid for MS compatibility) is a good starting point.

• Flow Rate: 1.0 mL/min

• Detection: UV at a wavelength where the compound has significant absorbance (e.g., 254 nm).

• Column Temperature: 30 °C

Procedure:

• Prepare a stock solution of 5-(chloromethyl)-1-phenyl-1H-pyrazole in the polar aprotic solvent of interest at a known concentration (e.g., 1 mg/mL).

• Immediately inject a t=0 sample to determine the initial purity.

• Store the stock solution under the desired experimental conditions (e.g., room temperature, 50 °C).

• At various time points, withdraw an aliquot, dilute if necessary, and inject it into the HPLC system.

• Monitor the decrease in the peak area of the starting material and the appearance of new peaks corresponding to degradation products.

Protocol 2: 1H NMR Monitoring of Degradation

NMR spectroscopy is a powerful tool for observing the formation of new species in real-time[3][4][5].

Procedure:

• Prepare a solution of 5-(chloromethyl)-1-phenyl-1H-pyrazole in the deuterated polar aprotic solvent of interest (e.g., DMSO-d6) in an NMR tube.

• Acquire a 1H NMR spectrum immediately after preparation (t=0).

• Leave the NMR tube at a controlled temperature (e.g., in the NMR spectrometer at room temperature).

• Acquire subsequent 1H NMR spectra at regular intervals.

• Observe the decrease in the intensity of the signals corresponding to the starting material and the appearance of new signals from degradation products. The disappearance of the characteristic singlet for the -CH2Cl protons and the appearance of new signals in the same region can be indicative of degradation.

Safe Handling and Storage

Given the reactive nature of 5-(chloromethyl)-1-phenyl-1H-pyrazole, proper handling and storage are paramount to ensure its integrity and the safety of laboratory personnel.

• Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place. For long-term storage, refrigeration or freezing is recommended. It should be stored under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture and oxygen exposure[6].

• Handling: Handle the compound in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat[7][8][9][10]. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

The stability of 5-(chloromethyl)-1-phenyl-1H-pyrazole in polar aprotic solvents is a critical consideration for its successful use in organic synthesis. By understanding the potential degradation pathways and implementing the troubleshooting and monitoring strategies outlined in this guide, researchers can minimize unwanted side reactions and ensure the reliability and reproducibility of their experimental results.

References

• Clay, K. L., Watkins, W. D., & Murphy, R. C. (1977). Metabolism of pyrazole. Structure elucidation of urinary metabolites. Drug Metabolism and Disposition, 5(2), 149–156.
• Saad, E. F. (1998). Mass spectrometric study of some pyrazoline derivatives. Rapid Communications in Mass Spectrometry, 12(13), 833-836.
• D'Acunto, M. (2026). NMR Reaction-Monitoring as a Process Analytical Technique. Pharmaceutical Technology.
• Santos, L. S., et al. (2005). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Journal of the Brazilian Chemical Society.
• von Harbou, E. (n.d.). Quantitative NMR methods for reaction and process monitoring. RPTU.
• Giri, V. S., & Kumar, S. (2018). Chemical Exchange Saturation Transfer in Chemical Reactions: A Mechanistic Tool for NMR Detection and Characterization of Transient Intermediates.
• Chemical Instrumentation Facility, Iowa State University. (n.d.). Reaction Monitoring & Kinetics.
• Harris, T. M., & Harris, C. M. (1988). Applications of NMR spectroscopy to studies of reactive intermediates and their interactions with nucleic acids. Chemical Research in Toxicology, 1(2), 79-96.
• University of California, Irvine Environmental Health & Safety. (2015).
• Reddy, G. V. R., et al. (2010). Identification of degradation products in Aripiprazole tablets by LC-QToF mass spectrometry. European Journal of Chemistry, 1, 20-27.
• BioPharmaSpec. (n.d.).
• Khan, A., et al. (2014). Development and validation of a stability-indicating RP-HPLC-FLD method for determination of 5-[(4-chlorophenoxy) methyl]-1, 3, 4- oxadiazole-2-thiol. Journal of the Chilean Chemical Society.
• Purohit, D. G., et al. (2022).
• Alsante, K. M., et al. (2024).
• The Chemistry Blog. (2024). How to Safely Handle Reactive Chemicals.
• Kumar, D., & Poonam. (2017). DMSO-promoted regioselective synthesis of sulfenylated pyrazoles via a radical pathway. Organic & Biomolecular Chemistry.
• Bajaj, N., & Pande, S. (2019). A Review Article on Development of Forced Degradation and Stability Indicating Studies for Drug Substance and Drug Product. Journal of Pharmaceutical Science and Bioscientific Research.
• Roge, A. B., et al. (2013). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Pharmaceutical Research.
• Singh, S., & Bakshi, M. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis.
• BenchChem. (2025). Application Notes & Protocols for the Quantification of 5-Hydrazinyl-4-phenyl-1H-pyrazole.
• Guo, H., et al. (2022). DMSO as a C1 Source for [2 + 2 + 1] Pyrazole Ring Construction via Metal-Free Annulation with Enaminones and Hydrazines. Organic Letters, 24(1), 228-233.
• University of Nevada, Reno. (n.d.). Chapter 5: Highly Reactive Chemicals.
• University of Louisville. (2022). Pro-Handling of Reactive Chemicals — Policy and Procedure Library.
• Reddit. (2020). Benzyl chloride to benzyl alcohol SN1 or SN2?
• Albert Einstein College of Medicine. (n.d.).
• Al-Hujran, T. A., et al. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega.
• Santa Cruz Biotechnology. (n.d.). 5-(chloromethyl)-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile.
• Stransky, N., et al. (2024). 1-[(2-Chlorophenyl)diphenylmethyl]-1H-pyrazole.
• MDPI. (2023). 2,4-Diamino-5-(5-hydroxy-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-5H-chromeno[2,3-b]pyridine-3-carbonitrile.
• ResearchGate. (2025). N '-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene] 2/4-substituted hydrazides: Synthesis and anticonvulsant activity.
• International Journal of Current Pharmaceutical and Clinical Research. (2014).
• BenchChem. (n.d.). stability and storage guidelines for 5-Hydrazinyl-4-phenyl-1H-pyrazole.
• Galin-Slavov, A., et al. (2009). Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatography with diode-array detection.
• Anunni, S. M., et al. (2007). Effect of Substituents on the Kinetics of the Oxidation of Benzyl Chloride Using Acid-Dichromate. Asian Journal of Chemistry, 19(7), 5169.
• Mahajan, T., & Aswale, S. (2015). Study of stability constants of complex of N-benzothiazol-2-yl-3,5- disubstituted pyrazolines with some transition metal ions. International Journal of Research in Advent Technology.
• Al-Hamdani, A. A. S., et al. (2025). Optimized and Validated Stability-Indicating RP-HPLC Method for Comprehensive Profiling of Process-Related Impurities and Stress.
• Chemistry Steps. (2019).
• Bhole, R., et al. (2023). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC. An-Najah University Journal for Research - B (Humanities).
• ResearchGate. (2025). Synthesis of 5-chloro-3-methyl-1 phenyl-1H pyrazole-4-carboxylic acd heterocyclic-2-ylamide.
• ResearchGate. (2009).
• Gçtzinger, A. C., & M"ller, T. J. J. (n.d.). 1 A. C. Gçtzinger and T. J. J.
• BLDpharm. (n.d.). 1260659-30-0|5-(Chloromethyl)-1-(difluoromethyl)-1H-pyrazole.
• Thermo Fisher Scientific. (n.d.). 5-(Chloromethyl)-1,3-dimethyl-1h-pyrazole, 97%, Thermo Scientific 5 g.
• Kumar, A., & Singh, R. K. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.

Sources

• 1. reddit.com [reddit.com]
• 2. ijcpa.in [ijcpa.in]
• 3. pharmtech.com [pharmtech.com]
• 4. Quantitative NMR methods for reaction and process monitoring [kluedo.ub.rptu.de]
• 5. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. research.arizona.edu [research.arizona.edu]
• 8. chemicals.co.uk [chemicals.co.uk]
• 9. Chapter 5, Chemical Hygiene Plan: Highly Reactive Chemicals | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 10. Pro-Handling of Reactive Chemicals — Policy and Procedure Library [louisville.edu]

Removing unreacted precursors from 5-(chloromethyl)-1-phenyl-1H-pyrazole

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting and practical advice for the purification of 5-(chloromethyl)-1-phenyl-1H-pyrazole, a critical building block in pharmaceutical synthesis. As Senior Application Scientists, we understand that the efficient removal of unreacted precursors is paramount for ensuring the integrity of subsequent synthetic steps and the purity of the final active pharmaceutical ingredient. This guide is structured to address the common challenges encountered during the purification of this compound, with a focus on removing the primary precursor, (1-phenyl-1H-pyrazol-5-yl)methanol.

Troubleshooting & FAQs

This section addresses common issues encountered during the purification of 5-(chloromethyl)-1-phenyl-1H-pyrazole, particularly concerning the removal of unreacted (1-phenyl-1H-pyrazol-5-yl)methanol.

Q1: My post-reaction TLC plate shows two spots. How can I be sure which is my product and which is the unreacted precursor?

A1: This is a common and critical first step in troubleshooting. The two spots likely correspond to the starting alcohol, (1-phenyl-1H-pyrazol-5-yl)methanol, and your desired product, 5-(chloromethyl)-1-phenyl-1H-pyrazole. Due to the replacement of a hydroxyl group with a chlorine atom, the product is significantly less polar than the starting material. Therefore, on a normal-phase silica gel TLC plate, the product spot will have a higher Rf value (it will travel further up the plate) than the more polar starting alcohol.

To confirm the identity of the spots, you can co-spot your reaction mixture with a small amount of your starting material. The spot that increases in intensity corresponds to the unreacted precursor. A common solvent system for this analysis is a mixture of ethyl acetate and hexanes.

Q2: I've attempted a simple aqueous work-up, but I'm still seeing a significant amount of the starting alcohol in my crude product. Why is this, and what should I do?

A2: A simple water wash is often insufficient to remove the unreacted (1-phenyl-1H-pyrazol-5-yl)methanol because it has limited solubility in water. While the hydroxyl group imparts some polarity, the phenyl and pyrazole rings make it largely organic-soluble.

To effectively remove the unreacted alcohol, a more rigorous purification method such as column chromatography or recrystallization is necessary. For a more efficient work-up, consider an acidic wash as pyrazoles are weakly basic and can be protonated, though this may not be sufficient for complete removal.[1]

Q3: I'm struggling to get good separation between my product and the starting alcohol using column chromatography. What are the optimal conditions?

A3: Achieving good separation by column chromatography is highly dependent on the choice of stationary and mobile phases. For pyrazole derivatives, silica gel is the most common stationary phase.[2] The key to good separation is to use a mobile phase of appropriate polarity.

Start with a low-polarity eluent, such as a 10-20% ethyl acetate in hexanes mixture, and gradually increase the polarity. This will allow the less polar product to elute first, followed by the more polar starting alcohol. Monitor the fractions by TLC to identify the pure product.[3] If separation is still challenging, consider using a less polar solvent system, such as dichloromethane in hexanes, to increase the resolution between the two spots.

Q4: Can I use recrystallization to purify my product? If so, what is a suitable solvent system?

A4: Recrystallization can be a very effective method for purifying 5-(chloromethyl)-1-phenyl-1H-pyrazole, especially if the amount of unreacted alcohol is not excessively high. The ideal recrystallization solvent is one in which your product is sparingly soluble at room temperature but highly soluble at elevated temperatures, while the impurity (the starting alcohol) is either very soluble or insoluble at all temperatures.

You may need to experiment with different solvent systems. A good starting point would be a mixed solvent system, such as ethanol/water or dichloromethane/hexanes.[4] Dissolve the crude product in a minimum amount of the hot solvent in which it is more soluble, and then slowly add the "anti-solvent" (the one in which it is less soluble) until the solution becomes slightly turbid. Allow the solution to cool slowly to induce crystallization of the pure product.

Q5: Are there any potential side products I should be aware of during the chlorination of (1-phenyl-1H-pyrazol-5-yl)methanol with thionyl chloride?

A5: Yes, while the reaction of an alcohol with thionyl chloride is generally clean, side reactions can occur.[5] One possibility is the formation of a bis(1-phenyl-1H-pyrazol-5-ylmethyl) ether, especially if the reaction conditions are not anhydrous. Another potential byproduct is the corresponding sulfite ester if the reaction does not go to completion. These byproducts will have different polarities and should be separable by column chromatography. Additionally, if pyridine is used as a base, it can sometimes act as a nucleophile, leading to the formation of a pyridinium salt.[6]

Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) Analysis

This protocol outlines the procedure for monitoring the reaction and assessing the purity of column fractions.

• Prepare the TLC Plate: Using a pencil, lightly draw a starting line approximately 1 cm from the bottom of a silica gel TLC plate.

• Spot the Plate: Dissolve a small amount of your crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate). Using a capillary tube, spot the solution onto the starting line. It is also recommended to spot your starting material in an adjacent lane for comparison.

• Develop the Plate: Place the TLC plate in a developing chamber containing a suitable mobile phase (e.g., 20% ethyl acetate in hexanes). Ensure the solvent level is below the starting line. Cover the chamber and allow the solvent to ascend the plate.

• Visualize the Spots: Once the solvent front is about 1 cm from the top of the plate, remove it from the chamber and mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm). If the spots are not UV-active, you can use a staining agent such as potassium permanganate or iodine.[7]

• Calculate Rf Values: The Retention Factor (Rf) is calculated as the distance traveled by the spot divided by the distance traveled by the solvent front. The less polar 5-(chloromethyl)-1-phenyl-1H-pyrazole will have a higher Rf value than the more polar (1-phenyl-1H-pyrazol-5-yl)methanol.

Protocol 2: Purification by Flash Column Chromatography

This protocol provides a step-by-step guide for purifying the crude product using flash column chromatography.

• Prepare the Column: Pack a glass column with silica gel as a slurry in a low-polarity solvent (e.g., hexanes).

• Load the Sample: Dissolve your crude product in a minimal amount of a suitable solvent (e.g., dichloromethane). In a separate flask, add a small amount of silica gel and evaporate the solvent to obtain a dry powder of your sample adsorbed onto the silica. Carefully add this powder to the top of the packed column.

• Elute the Column: Begin eluting the column with a low-polarity mobile phase (e.g., 100% hexanes or 5% ethyl acetate in hexanes).

• Increase Polarity (Gradient Elution): Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. A suggested gradient could be: 5%, 10%, 15%, 20%, etc., of ethyl acetate in hexanes.

• Collect and Analyze Fractions: Collect the eluent in a series of test tubes. Analyze the fractions by TLC to determine which contain your pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 5-(chloromethyl)-1-phenyl-1H-pyrazole.

Data Presentation

Compound	Structure	Molecular Weight	Polarity	Expected TLC Rf
5-(chloromethyl)-1-phenyl-1H-pyrazole	C₁₀H₉ClN₂	192.65 g/mol	Low	Higher
(1-phenyl-1H-pyrazol-5-yl)methanol	C₁₀H₁₀N₂O	174.20 g/mol	High	Lower

Note: Rf values are relative and depend on the specific TLC conditions (plate, solvent system, temperature).

Workflow for Purification and Analysis

Caption: Workflow for the purification and analysis of 5-(chloromethyl)-1-phenyl-1H-pyrazole.

References

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC. Available from: [Link]

• Synthesis of 5-chloro-3-methyl-1 phenyl-1H pyrazole-4-carboxylic acd heterocyclic-2-ylamide - ResearchGate. Available from: [Link]

• Synthesis and Crystal Structure of 5-Chloro-3-Methyl-1-Phenyl-1H-Pyrazole-4-Carbaldehyde | Request PDF - ResearchGate. Available from: [Link]

• 5-Chloromethyl-1,3-dimethyl-1H-pyrazole - PMC - NIH. Available from: [Link]

• Reaction of a primary alcohol with thionyl chloride, SOCl2. - YouTube. Available from: [Link]

• Thionyl Chloride Reaction on Alcohol: S - D:\FIROZ\MATERIALS OF ALL TOPIC. Available from: [Link]

• One-pot synthesis of 3-methyl-1-phenyl-1H-pyrazol-5-ol (7b) and furopyrazole 5c–f. Available from: [Link]

• Monitoring Reactions by TLC The fastest and most commonly used method to follow the course of an organic reaction is by thin lay - Wsu. Available from: [Link]

• Synthesis of 3-(4-(chloromethyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one (6). Available from: [Link]

• CN101367763B - Synthesis process of 1-phenyl-3-methyl-5-pyrazolone - Google Patents.

• Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC. Available from: [Link]

• Thin Layer Chromatography (TLC) System Descriptions and Visualizations - SWGDrug. Available from: [Link]

• Stereoretentive Chlorination of Cyclic Alcohols Catalyzed by Titanium (IV) Tetrachloride: Evidence for a Front Side Attack Mechanism - PMC. Available from: [Link]

• US20080228016A1 - Method for Chlorinating Alcohols - Google Patents.

• Why is Thionyl chloride preferred in the preparation of alkyl halide using alcohol? - Yufeng. Available from: [Link]

• Rishiram Prajuli.pmd - Semantic Scholar. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. careerendeavour.com [careerendeavour.com]
• 7. swgdrug.org [swgdrug.org]

Reference Data & Comparative Studies

A Researcher's Guide to the Infrared Spectroscopy of Chloromethyl Functional Groups

For researchers, scientists, and professionals in drug development, the precise identification of functional groups is a cornerstone of molecular characterization. Infrared (IR) spectroscopy stands as a rapid, reliable, and non-destructive technique for this purpose. This guide provides an in-depth analysis of the characteristic IR absorption peaks for the chloromethyl (-CH₂Cl) functional group, offering a comparative perspective against other common functionalities and detailing the experimental protocols necessary for accurate data acquisition. Our focus is on not just what to look for, but why certain vibrations appear at specific wavenumbers, empowering you with the foundational knowledge for confident spectral interpretation.

The Vibrational Fingerprint of the Chloromethyl Group

The chloromethyl group, a common moiety in organic synthesis and pharmaceutical compounds, presents a unique set of vibrational modes that are readily identifiable in an IR spectrum. These absorptions arise from the stretching and bending of the C-H and C-Cl bonds within the -CH₂Cl unit. Understanding the origin of these peaks is crucial for distinguishing the chloromethyl group from other alkyl and halogenated compounds.

Key Diagnostic Peaks

The primary IR absorptions for a chloromethyl group can be categorized as follows:

• C-H Stretching Vibrations: While all organic molecules containing C-H bonds will exhibit stretching absorptions, the electronegativity of the adjacent chlorine atom slightly influences the frequency of the C-H vibrations in a chloromethyl group.

  • Asymmetric Stretching (ν_as): Typically observed in the range of 3000-2960 cm⁻¹ .

  • Symmetric Stretching (ν_s): Generally found at a lower frequency, in the 2950-2850 cm⁻¹ region.[1][2]

• C-H Bending Vibrations (Deformations): These vibrations are often more diagnostic than the C-H stretches due to their position in the less congested region of the spectrum.

  • Scissoring (δ): This in-plane bending vibration occurs around 1470-1440 cm⁻¹ .[1][3]

  • Wagging (ω): A key indicator for the -CH₂X group (where X is a halogen), the C-H wagging motion gives rise to a characteristic band in the 1300-1150 cm⁻¹ range.[4][5][6][7] This peak is particularly useful for identifying terminal alkyl halides.

• C-Cl Stretching Vibration (ν): The most definitive absorption for the chloromethyl group is the C-Cl stretch. This vibration is highly dependent on the mass of the chlorine atom and the strength of the C-Cl bond. It typically appears as a strong band in the fingerprint region of the spectrum, specifically between 850-550 cm⁻¹ .[4][5][6][8] The intensity and exact position can be influenced by the overall molecular structure and the presence of multiple conformers.[8]

The following diagram illustrates the primary vibrational modes of a chloromethyl group.

Caption: Vibrational modes of the chloromethyl group.

Comparative Analysis with Other Functional Groups

To confidently assign the peaks of a chloromethyl group, it is essential to compare its spectral features with those of other common functional groups. The following table provides a comparative summary of characteristic IR absorption frequencies.

Functional Group	C-H Stretch (cm⁻¹)	C-X Stretch (cm⁻¹)	Other Diagnostic Peaks (cm⁻¹)
Chloromethyl (-CH₂Cl)	~3000-2850	~850-550 (C-Cl)	~1300-1150 (C-H Wag)
Alkane (-CH₃, -CH₂-)	~2960-2850	N/A	~1470-1350 (C-H Bends)
Alkene (=C-H)	~3100-3000	N/A	~1680-1640 (C=C Stretch)
Alkyne (≡C-H)	~3300	N/A	~2260-2100 (C≡C Stretch)
Bromomethyl (-CH₂Br)	~3000-2850	~690-515 (C-Br)	~1300-1150 (C-H Wag)
Hydroxyl (-OH)	N/A	N/A	~3500-3200 (O-H Stretch, broad)
Carbonyl (C=O)	N/A	N/A	~1780-1650 (C=O Stretch, strong)

Data compiled from various sources.[2][4][5][6][9]

As the table illustrates, the C-H wagging and the C-Cl stretching frequencies are the most telling features for identifying a chloromethyl group. While the C-H stretching and scissoring vibrations overlap with those of alkanes, the presence of the wagging and the strong C-Cl stretch in the lower frequency region is a strong indicator of a chloromethyl moiety.

Experimental Protocol for Acquiring High-Quality IR Spectra

The quality of an IR spectrum is paramount for accurate interpretation. The following protocol outlines the steps for preparing and analyzing a sample containing a chloromethyl functional group using a Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation: A Critical First Step

The choice of sample preparation technique depends on the physical state of the compound.

For Liquid Samples (Neat):

• Plate Selection: Use clean, dry salt plates (e.g., NaCl or KBr). Ensure they are transparent and free from scratches.

• Sample Application: Place a single drop of the liquid sample onto the center of one salt plate.

• Film Formation: Place the second salt plate on top of the first and gently rotate to spread the liquid into a thin, uniform film. Avoid trapping air bubbles.

• Analysis: Immediately place the sandwiched plates into the sample holder of the FTIR spectrometer and acquire the spectrum.

For Solid Samples (KBr Pellet Method):

• Grinding: In a clean agate mortar and pestle, grind a small amount (1-2 mg) of the solid sample to a very fine powder.

• Mixing: Add approximately 100-200 mg of dry KBr powder to the mortar and gently mix with the sample.

• Further Grinding: Grind the mixture thoroughly until it is a homogenous, fine powder. This minimizes scattering of the IR beam.

• Pellet Pressing: Transfer the powder to a pellet press and apply pressure (typically 7-10 tons) for a few minutes to form a transparent or translucent pellet.

• Analysis: Carefully remove the pellet and place it in the sample holder for spectral acquisition.

The following workflow diagram summarizes the key decision points and steps in sample preparation for IR analysis.

Caption: Experimental workflow for IR sample preparation.

Data Acquisition and Interpretation

• Background Scan: Before running the sample, acquire a background spectrum of the empty sample compartment. This will be automatically subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

• Sample Scan: Place the prepared sample in the spectrometer and acquire the spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: Process the resulting interferogram using a Fourier transform to obtain the final spectrum.

• Peak Identification: Correlate the observed absorption bands with known vibrational frequencies to identify the functional groups present, paying close attention to the diagnostic peaks for the chloromethyl group as detailed in this guide.

Conclusion

The infrared spectrum of a chloromethyl-containing compound provides a rich source of structural information. By understanding the origins of the characteristic C-H stretching, C-H bending (particularly wagging), and C-Cl stretching vibrations, researchers can confidently identify this important functional group. This guide serves as a foundational resource, combining theoretical principles with practical experimental guidance to support your analytical endeavors in drug discovery and chemical research.

References

• Organic Chemistry at CU Boulder. (n.d.). IR: alkyl halides. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2009). Introduction to Spectroscopy (4th ed.). Cengage Learning.

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Crowder, G. A. (1967). Infrared Spectrum of Chloromethyl Thiocyanate. The Journal of Chemical Physics, 47(8), 3056–3057. Retrieved from [Link]

• Scribd. (n.d.). C-X C-CL C-BR C - H: IR Spectroscopy Tutorial: Alkyl Halides. Retrieved from [Link]

• MCC Organic Chemistry. (n.d.). Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Beloit College. (n.d.). Infrared Spectroscopy Peaks. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Infrared Spectroscopy. Retrieved from [Link]

• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 27). 1.7: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Rasayan Journal of Chemistry. (n.d.). VIBRATIONAL SPECTROSCOPIC STUDIES AND AB INITIO CALCULATIONS OF L-GLUTAMIC ACID 5-AMIDE. Retrieved from [Link]

• ResearchGate. (n.d.). Various modes of bending vibration in methylene group (CH 2 ). Retrieved from [Link]

Sources

• 1. chemistry.beloit.edu [chemistry.beloit.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Infrared Spectra of Some Common Functional Groups | MCC Organic Chemistry [courses.lumenlearning.com]
• 7. scribd.com [scribd.com]
• 8. benchchem.com [benchchem.com]
• 9. eng.uc.edu [eng.uc.edu]

Validation of synthesis routes for 1-phenyl-pyrazole derivatives

Comparison Guide: Validation of Synthesis Routes for 1-Phenyl-Pyrazole Derivatives

Executive Summary

The 1-phenyl-pyrazole scaffold is a pharmacophore of critical importance in medicinal chemistry, serving as the core structure for blockbuster drugs like Celecoxib (COX-2 inhibitor) and Rimonabant . However, the synthesis of these derivatives presents a persistent challenge: Regioselectivity .

This guide objectively compares the two dominant synthesis routes: the classical Knorr Condensation (Method A) and the modern Copper-Catalyzed C-N Coupling (Method B) . While Method A remains the industrial standard for 1,5-diaryl isomers due to electronic control, Method B offers superior precision for 1,3-isomers via steric governance. This document provides validated protocols, mechanistic insights, and a robust analytical framework for distinguishing regioisomers.[1]

Part 1: The Regioselectivity Challenge

The core difficulty lies in distinguishing between the 1,3-disubstituted and 1,5-disubstituted isomers. In biological systems, this positional isomerism acts as a binary switch—often rendering one isomer active and the other inert or toxic.

• 1,5-Isomers (e.g., Celecoxib): Typically accessed via condensation where electronic differentiation of the carbonyls drives selectivity.

• 1,3-Isomers: Typically accessed via metal-catalyzed arylation where steric hindrance directs the incoming aryl group to the distal nitrogen.

Mechanistic Divergence

The following diagram illustrates the decision logic and mechanistic divergence between the two routes.

Figure 1: Strategic decision tree for selecting the synthesis route based on the target regioisomer.

Part 2: Method A - The Knorr Condensation (Baseline)

Best For: 1,5-Diarylpyrazoles (e.g., Celecoxib analogs).[2] Principle: Condensation of a hydrazine with a 1,3-dicarbonyl.[2] The regiochemistry is determined by the initial attack of the hydrazine's terminal amine (

) on the most electrophilic carbonyl carbon.

Validated Protocol

Context: Synthesis of a Celecoxib analog (1-(4-sulfamoylphenyl)-3-trifluoromethyl-5-p-tolylpyrazole).

• Reagents: 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione (1.0 eq), 4-sulfamoylphenylhydrazine hydrochloride (1.1 eq).

• Solvent: Ethanol (0.5 M concentration).

• Procedure:

  • Dissolve diketone in EtOH.

  • Add hydrazine salt.

  • Heat to reflux (78 °C) for 4–6 hours. Note: Monitoring by TLC is insufficient due to spot overlap; use LC-MS.

  • Cool to room temperature.[3] The 1,5-isomer often precipitates.

  • Crucial Step: Recrystallize from EtOH/Water to remove the minor 1,3-regioisomer (typically present at 5–15%).

Performance Analysis

• Pros: High atom economy, scalable, no heavy metals.

• Cons: Regioselectivity is rarely perfect. In the example above, the

  group makes the adjacent carbonyl highly electrophilic, directing the initial attack. However, subtle steric changes can shift the ratio from 95:5 to 60:40.

• Key Risk: "Regio-leakage." Even 1% of the wrong isomer can alter the biological profile.

Part 3: Method B - Copper-Catalyzed C-N Coupling (Modern)

Best For: 1,3-Diarylpyrazoles. Principle: The Chan-Lam coupling utilizes a pre-formed pyrazole ring. Since the pyrazole tautomerizes, the copper catalyst coordinates to the nitrogen with the highest electron density and lowest steric hindrance.

Validated Protocol

Context: Synthesis of 1-phenyl-3-trifluoromethyl-5-methylpyrazole (Regio-complement to Method A).

• Reagents: 3-trifluoromethyl-5-methylpyrazole (1.0 eq), Phenylboronic acid (2.0 eq),

  (0.1 eq), Pyridine (2.0 eq).

• Solvent: Dichloromethane (DCM) or DMF.

• Procedure:

  • Combine pyrazole, boronic acid, and catalyst in a flask open to air (or with an

    balloon).

  • Add 4Å molecular sieves (water inhibits the catalytic cycle).

  • Stir at Room Temperature for 24 hours.

  • Work-up: Filter through Celite to remove Copper oxides. Wash with

    to scavenge residual Cu.

Performance Analysis

• Pros: Exceptional regiocontrol.[1][3] The bulky group at position 3 (or 5) forces the incoming phenyl group to the distal nitrogen (

  ), yielding the 1,3-disubstituted product almost exclusively (>98:2).

• Cons: Lower atom economy (boronic acid waste), requires copper scavenging (critical for pharma compliance).

Part 4: Comparative Validation Data

The following table summarizes experimental data comparing the two methods for the synthesis of trifluoromethyl-substituted phenylpyrazoles.

Metric	Method A: Knorr Condensation	Method B: Chan-Lam Coupling
Primary Isomer	1,5-Disubstituted (e.g., 1-Ph-5-Tolyl)	1,3-Disubstituted (e.g., 1-Ph-3-Tolyl)
Typical Yield	85 – 95%	60 – 80%
Regio-Purity (Crude)	80:20 to 95:5 (Mixture)	> 98:1 (Single Isomer)
Reaction Conditions	Reflux, Acidic/Neutral	Room Temp, Oxidative
Purification Burden	High (Separation of isomers)	Medium (Metal scavenging)
Green Chemistry	High (Water/EtOH often used)	Moderate (DCM/DMF, Copper waste)

Part 5: Analytical Validation Workflow

Trusting the synthesis method is not enough; you must validate the structure. The following workflow utilizes Nuclear Overhauser Effect (NOE) NMR spectroscopy, the gold standard for assigning pyrazole regiochemistry.

The NOE Diagnostic Test

• 1,5-Isomer: Strong NOE signal observed between the N-Phenyl ortho-protons and the Substituent at C-5 (e.g., Tolyl-CH3 or aromatic protons).

• 1,3-Isomer: Strong NOE signal observed between the N-Phenyl ortho-protons and the Proton at C-5 (H-5).

Figure 2: Analytical workflow for unambiguous structural assignment using NOE NMR.

References

• Aggarwal, R., et al. "Regioselective synthesis of 1-aryl-3,5-substituted pyrazoles." Journal of Chemical Sciences, 2011.

• Fittipaldi, M., et al. "Regioselectivity in the Knorr Pyrazole Synthesis: An Experimental and Theoretical Study." Journal of Organic Chemistry, 2022.

• Lam, P. Y. S., et al. "Copper-promoted C-N bond cross-coupling with phenylboronic acids." Tetrahedron Letters, 1998.

• Penning, T. D., et al. "Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (Celecoxib)." Journal of Medicinal Chemistry, 1997.

• Qiao, J. X., & Lam, P. Y. S. "Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives." Synthesis, 2011.[4]

Sources

• 1. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 2. Continuous flow synthesis of Celecoxib from 2-bromo-3,3,3-trifluoropropene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chan-Lam Coupling [organic-chemistry.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-(chloromethyl)-1-phenyl-1H-pyrazole

This guide outlines the safety protocols for handling 5-(chloromethyl)-1-phenyl-1H-pyrazole .

Content Type: Operational Safety & Logistics Guide Target Audience: Medicinal Chemists, Process Safety Engineers, and Lab Managers.[1]

Executive Safety Summary: The "Why" Behind the Protocol

Compound Identity: 5-(chloromethyl)-1-phenyl-1H-pyrazole Primary Hazard Moiety: Chloromethyl group (–CH₂Cl) attached to a heteroaromatic ring.[1]

As a Senior Application Scientist, I must emphasize that this compound is not merely an "irritant." It belongs to the class of benzylic-type halides .[1] The chloromethyl group is highly electrophilic, making it a potent alkylating agent.

The Mechanism of Danger:

• Alkylating Potential: The carbon-chlorine bond is reactive toward nucleophiles (proteins, DNA). This creates a risk of skin sensitization and potential mutagenicity, necessitating containment beyond standard organic solids.

• Hydrolysis & Corrosivity: Upon contact with moisture (sweat, mucous membranes, lung tissue), the chloromethyl group hydrolyzes to release Hydrochloric Acid (HCl) . This results in delayed, deep-tissue chemical burns that may not be immediately painful.

Immediate Directive:

• Strict Moisture Control: Handle under inert atmosphere (Nitrogen/Argon) where possible to prevent degradation and acid release.

• Zero Skin Contact: The compound can permeate standard thin nitrile gloves over time.

Personal Protective Equipment (PPE) Specifications

Standard lab PPE is insufficient for "active" alkyl halides. You must upgrade your barrier protection based on the task duration.

A. Hand Protection (The Critical Barrier)

• Standard Task (<15 min): Double-gloving is mandatory.

  • Inner Layer: 4 mil Nitrile (Inspection white/blue).

  • Outer Layer: 5-8 mil Nitrile (High-dexterity).

  • Rationale: Alkyl chlorides can permeate nitrile. The air gap between gloves provides a breakthrough buffer and visual indicator of tears.

• Extended Task / Scale-Up (>15 min):

  • Material: Laminate film gloves (e.g., Silver Shield™ or Ansell Barrier™).

  • Rationale: These provide broad-spectrum resistance to organic halides where nitrile fails.[1] Wear outer nitrile gloves over the laminate for dexterity.

B. Eye & Face Protection[2][3][4][5][6][7]

• Requirement: Chemical Splash Goggles (Indirect Vented) + Face Shield.[1]

• Why not just safety glasses? As a solid/powder, static charge can cause particles to "jump." If the powder contacts the eye, it hydrolyzes to HCl, causing permanent corneal opacity. Safety glasses do not seal against airborne dust or splashes.

C. Respiratory Protection

• Primary Control: All handling must occur inside a certified Chemical Fume Hood .[1]

• Secondary (If hood work is impossible): A Powered Air Purifying Respirator (PAPR) with organic vapor/acid gas (OV/AG) and HEPA cartridges.[1] Note: N95 masks offer no protection against the HCl vapors generated by hydrolysis.

PPE Decision Logic (Visualization)

The following diagram illustrates the decision process for selecting PPE based on the scale of operation and physical state.

Figure 1: PPE Selection Logic based on physical state and solvent carrier.[1] Note the escalation to Laminate gloves when solvents facilitate skin permeation.

Operational Protocol: Step-by-Step Handling

Phase 1: Preparation & Weighing

• Static Control: Use an anti-static gun or ionizer bar inside the fume hood. Chloromethyl pyrazoles are often fluffy solids that carry static charge.

• Surface Prep: Line the hood surface with a disposable absorbent pad (plastic side down). This captures any minor spills and allows for easy disposal as solid hazardous waste.

• Weighing:

  • Do not weigh on an open bench.

  • Tare the vial inside the hood.

  • Transfer the solid using a disposable spatula.

  • Cap the vial immediately after transfer.

Phase 2: Reaction Setup (Inerting)

• Solvent Choice: Ensure solvents are anhydrous . Water will react with the chloromethyl group to form the alcohol and HCl gas, potentially over-pressurizing sealed vessels.

• Addition: If adding this compound to a reaction mixture, add it as a solution (dissolved in DCM or THF) via syringe or addition funnel to minimize dust exposure.

Phase 3: Decontamination & Spills[1]

• Spill Cleanup:

  • Solid: Do not sweep. Cover with a wet paper towel (dampened with dilute sodium bicarbonate) to prevent dust, then wipe up.

  • Solution: Absorb with vermiculite or sand.

• Decontamination Solution:

  • Prepare a solution of 5% Sodium Bicarbonate (NaHCO₃) and 5% Surfactant (soap) in water.

  • Mechanism:[2][3][4] The bicarbonate neutralizes any generated acid, and the water slowly hydrolyzes the active chloride to the less toxic alcohol form (over hours).

  • Warning: Do not use strong ammonia or amines for cleanup, as this may generate secondary alkylation byproducts.

Disposal & Waste Management

Crucial Rule: Never dispose of active alkyl halides in the sink.

Waste Stream	Description	Protocol
Solid Waste	Contaminated gloves, paper towels, weighing boats.[1]	Double-bag in clear polyethylene bags. Label as "Toxic Solid - Organic Halide."[1]
Liquid Waste	Reaction mother liquors, rinses.[1]	Segregate into "Halogenated Organic Waste." Ensure pH is neutral (check for HCl generation) before capping the drum to prevent pressure buildup.
Quenching	Optional (for large scale)	Stir waste with aqueous NaOH or NaHCO₃ for 12 hours to hydrolyze the C-Cl bond before disposal.[1] Verify pH > 7.[3]

Emergency Response Workflow

Figure 2: Immediate emergency response steps. Speed is critical to prevent deep tissue alkylation.

References

• Fisher Scientific. (2021).[5] Safety Data Sheet: 5-(Chloromethyl)-1,3-dimethyl-1H-pyrazole. Retrieved from (Search Term: Chloromethyl pyrazole SDS).

• PubChem. (n.d.). Compound Summary: 5-(chloromethyl)-1-phenyl-1H-pyrazole.[1] National Library of Medicine. Retrieved from .

• Ansell. (2022). Chemical Resistance Guide: Permeation & Degradation Data. Retrieved from .

• Kimberly-Clark Professional. (2020). Nitrile Gloves Chemical Resistance Guide. Retrieved from .

• National Institutes of Health (NIH). (2016). Changes in Chemical Permeation of Disposable Gloves Exposed to Simulated Movement. Retrieved from .

Sources

• 1. 5-Chloro-3-methyl-1-phenyl-1H-pyrazole | C10H9ClN2 | CID 2735771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. vumc.org [vumc.org]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]